1,2-Dilauroylphosphatidylethanolamine

• CAS: 53695-34-4

Core Science & Biosynthesis

Physical Characteristics of DLPE Lipid: A Technical Deep Dive

Topic: Physical characteristics of DLPE lipid Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) represents a unique class of synthetic phospholipids characterized by short, saturated fatty acid chains (12:0) and a phosphoethanolamine (PE) headgroup. Unlike its longer-chain counterparts (e.g., DPPE) or unsaturated analogs (e.g., DOPE), DLPE occupies a distinct physicochemical niche: it exhibits a main phase transition temperature (

) of approximately 29°C , placing it at the boundary between gel and fluid phases under standard ambient conditions.

This guide analyzes the molecular architecture, thermodynamic phase behavior, and functional applications of DLPE. It contrasts DLPE’s bilayer-stabilizing properties against the fusogenic nature of DOPE, providing actionable protocols for its integration into thermosensitive liposomes and membrane model systems.

Molecular Architecture & Physicochemical Profile[1]

Chemical Structure and Packing

DLPE consists of a glycerol backbone linked to two lauric acid tails (12 carbons each) and a phosphoethanolamine headgroup. The PE headgroup is zwitterionic at neutral pH but possesses a smaller hydration shell compared to phosphatidylcholine (PC) due to the ability of the primary amine to form intermolecular hydrogen bonds with adjacent phosphate groups.

Packing Parameter (

): The critical packing parameter is defined as , where is the hydrophobic volume, is the optimal headgroup area, and is the critical chain length.[1][2]

• PE Headgroup: Small

  typically drives (inverted cone), favoring inverted hexagonal ( ) phases (e.g., DOPE).

• DLPE Specifics: The short 12-carbon tails significantly reduce the hydrophobic volume (

  ) and length ( ). This counteracts the small headgroup effect, keeping (truncated cone/cylinder). Consequently, DLPE forms stable bilayers ( ) at physiological temperatures, unlike DOPE which transitions to non-lamellar phases.

Key Physicochemical Metrics

Property	Value / Description	Context
Full Name	1,2-dilauroyl-sn-glycero-3-phosphoethanolamine	Synthetic phospholipid
Molecular Weight	579.75 g/mol	Relatively low MW facilitates rapid diffusion
Molecular Formula	C₂₉H₅₈NO₈P	Saturated, 12:0 chains
Phase Transition ( )	~29°C (Gel Liquid Crystalline)	Near ambient; critical for thermosensitive release
Net Charge	Zwitterionic (Neutral at pH 7.4)	Becomes anionic at high pH; cationic at low pH
H-Bonding	High (Intermolecular)	Amine-Phosphate network increases vs. DLPC (-2°C)

Thermodynamic & Phase Behavior[4][5][6][7][8][9]

The Gel-to-Liquid Transition ( )

The defining characteristic of DLPE is its

of 29°C.

• Below 29°C (

  Gel Phase): Acyl chains are fully extended and packed in a hexagonal lattice. Lateral diffusion is slow.

• Above 29°C (

  Fluid Phase): Chains undergo trans-gauche isomerization, increasing disorder and membrane fluidity.

Comparative Logic: DLPC (12:0 PC) has a

of -2°C. The substitution of the PC headgroup with PE raises the by over 30°C. This "PE Effect" is driven by the tight hydrogen-bonding network between the PE amine and phosphate oxygens, which requires more thermal energy to disrupt than the steric bulk of the PC choline group.

Absence of Hexagonal Phase ( )

While many PE lipids (like DOPE) are "fusogenic" because they form the inverted hexagonal phase (

) at physiological temperatures, DLPE does not. The short lauroyl chains stabilize the positive curvature of the bilayer. The lamellar-to-hexagonal transition temperature ( ) for DLPE is significantly higher than 100°C (if observable before degradation), making it a bilayer stabilizer in formulation, contrasting sharply with DOPE.

Phase Behavior Diagram

The following diagram illustrates the structural logic governing DLPE's phase preference compared to DOPE.

Caption: Comparative phase logic of DLPE vs. DOPE. DLPE's short tails maintain a cylindrical packing shape, stabilizing the bilayer, whereas DOPE's bulkier tails drive inverted cone packing and fusogenicity.

Functional Applications

Thermosensitive Liposomes (TSL)

DLPE is an ideal candidate for "mild hyperthermia" drug delivery systems.

• Mechanism: Formulations can be designed to be solid (gel) at room temperature (20-25°C) but fluid/leaky at body temperature (37°C) or slightly elevated fever temperatures.

• Tuning: Mixing DLPE with DPPE (16:0 PE,

  63°C) allows for precise tuning of the transition temperature between 29°C and 63°C.

Membrane Permeability Studies

Because DLPE is one of the shortest bilayer-forming phospholipids, it forms very thin membranes (~30-35 Å hydrophobic thickness). This makes it a standard for studying:

• Protein Insertion: How hydrophobic mismatch affects transmembrane protein function.

• Gramicidin Channels: DLPE bilayers are often used to force channel dimerization due to the thin hydrophobic core.

Experimental Protocols

Protocol: Preparation of DLPE Liposomes via Extrusion

Objective: Generate Large Unilamellar Vesicles (LUVs) of ~100 nm diameter. Critical Constraint: All steps must be performed above the

(29°C) to ensure lipids are in the fluid state. Processing below will result in filter clogging and structural defects.

• Solubilization: Dissolve DLPE powder in Chloroform:Methanol (2:1 v/v) to a concentration of 10 mg/mL in a glass vial.

• Drying: Evaporate solvent under a gentle stream of nitrogen gas to form a thin lipid film. Desiccate under vacuum for >2 hours to remove trace solvent.

• Hydration: Add pre-warmed buffer (PBS, pH 7.4, 35°C ) to the film. Vortex vigorously for 1 hour at 35°C to form Multilamellar Vesicles (MLVs).

  • Note: The solution should appear milky.

• Freeze-Thaw: Subject the MLVs to 5 cycles of freezing (liquid nitrogen) and thawing (35°C water bath).

  • Why: This equilibrates solute concentration across the lamellae.

• Extrusion: Assemble the mini-extruder with a 100 nm polycarbonate membrane.

  • Heat Block: Set extruder heat block to 35-40°C .

  • Pass the sample through the membrane 11-21 times.

  • Result: The solution should become transparent/opalescent.

• Storage: Store at 4°C. Note that liposomes will transition to gel phase upon storage. Re-heat to >29°C before use if fluid phase properties are required.

Protocol: Determination via DSC

Objective: Accurately measure the gel-to-liquid transition temperature.

• Sample Prep: Prepare a DLPE MLV suspension (as above, step 3) at a concentration of 1-2 mg/mL in degassed buffer.

• Reference: Load the reference cell with the exact same buffer (degassed).

• Parameters:

  • Start Temp: 10°C

  • End Temp: 50°C

  • Scan Rate: 1°C/min (Slow scan rates prevent hysteresis).

• Analysis:

  • Identify the peak of the endotherm (heat absorption).

  • For pure DLPE, the peak onset should be ~28°C and peak maximum at ~29.5°C.

  • Calculate Enthalpy (

    ) by integrating the peak area.

Experimental Workflow Diagram

Caption: Step-by-step workflow for DLPE liposome generation. Red node highlights the critical temperature control requirement during extrusion.

References

• Avanti Polar Lipids. Phase Transition Temperatures for Glycerophospholipids. Available at: [Link]

• Seddon, J. M., et al. (1984). Polymorphism of Lipid-Water Systems. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.
• Lewis, R. N., & McElhaney, R. N. (2013). The physicochemical properties of cardiolipin bilayers and cardiolipin-containing lipid membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes. (Contextual reference for PE headgroup H-bonding mechanics).
• Marsh, D. (2013). Handbook of Lipid Bilayers. CRC Press.

• Tada, K., et al. (2008). Thermotropic and barotropic phase transitions of dilauroylphosphatidylcholine bilayer. Chemistry and Physics of Lipids.[3][4][5] Available at: [Link] (Comparative data for 12:0 chains).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Predicting the packing parameter for lipids in monolayers with the use of molecular dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid bilayer phase behavior - Wikipedia [en.wikipedia.org]
• 4. Lipid bilayer phase behavior - Wikipedia [en.wikipedia.org]
• 5. Complementary molecular shapes and additivity of the packing parameter of lipids - PMC [pmc.ncbi.nlm.nih.gov]

DLPE Phase Transition Temperature: A Technical Deep Dive

Executive Summary

1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a synthetic, saturated phospholipid critical to the engineering of thermosensitive liposomes and lipid nanoparticles (LNPs). Unlike its longer-chain counterparts (DPPE, DSPE) or unsaturated analogs (DOPE), DLPE occupies a unique thermodynamic niche:

• Core Phase Transition Temperature (

  ): 29°C

• Physiological Relevance: This

  sits precisely between typical storage temperatures (4°C) and physiological body temperature (37°C).

• Primary Application: Temperature-triggered cargo release and stabilizing PEG-lipid anchors (DLPE-PEG) with faster dissociation rates than distearoyl systems.

This guide details the physicochemical mechanisms driving DLPE’s phase behavior, experimental protocols for accurate

determination, and its strategic application in drug delivery systems.

Physicochemical Profile & Structure-Function Analysis

Molecular Architecture

DLPE consists of a phosphoethanolamine headgroup linked to a glycerol backbone with two saturated 12-carbon (lauric acid) chains.

Parameter	Value
Full Chemical Name	1,2-dilauroyl-sn-glycero-3-phosphoethanolamine
Molecular Formula
Molecular Weight	579.75 g/mol
Lipid Class	Glycerophospholipid (Saturated PE)
Headgroup	Zwitterionic (Net neutral at pH 7.4)
Chain Type	12:0 (Lauric Acid)

The "Goldilocks" Phase Transition ( )

The

of a lipid represents the reversible transition from an ordered Gel Phase ( ) to a disordered Liquid Crystalline Phase ( ) .

• Below 29°C (Gel State): Acyl chains are fully extended and tightly packed in an all-trans conformation. The membrane is rigid, limiting permeability and preventing cargo leakage.

• Above 29°C (Liquid Crystalline State): Acyl chains undergo trans-gauche isomerizations, introducing kinks that increase fluidity and lateral diffusion. The membrane becomes permeable, allowing for rapid drug release.

Mechanistic Contrast with Other PEs:

• vs. DOPE (

  ): DOPE is permanently fluid at room temperature and prone to forming inverted hexagonal ( ) phases, making it fusogenic but unstable. DLPE is stable and lamellar at physiological pH.

• vs. DPPE (

  ): DPPE requires high temperatures to fluidize, making it unsuitable for mild hyperthermia applications. DLPE fluidizes upon contact with the body.

Thermodynamics of the Phase Transition

Understanding the energy landscape of DLPE is crucial for formulation. Unlike DOPE, which has a low-energy barrier to the non-bilayer Hexagonal II (

) phase, DLPE retains the lamellar bilayer structure well above its due to the shorter chain length reducing the "cone" shape geometry.

Visualization: Comparative Phase Behavior

The following diagram contrasts the phase behavior of DLPE against the fusogenic helper lipid DOPE.

Caption: Thermodynamic phase landscape of DLPE vs. DOPE. DLPE remains in the stable lamellar liquid crystalline phase at body temperature, whereas DOPE transitions to the destabilizing hexagonal phase.

Experimental Determination of

Reliable measurement of

is essential for quality control (QC) of raw materials and formulated liposomes.

Method A: Differential Scanning Calorimetry (DSC)

DSC is the gold standard for determining the enthalpy (

) and cooperativity of the transition.

Protocol:

• Preparation: Hydrate DLPE film in HEPES buffer (10mM, pH 7.4) to a concentration of 1-5 mg/mL. Vortex above 35°C to ensure full hydration.

• Degassing: Degas samples under vacuum for 10 minutes to prevent bubble formation during heating.

• Scan Parameters:

  • Reference: Matching buffer.

  • Scan Rate: 1°C/min (Slower rates yield higher resolution).

  • Range: 10°C to 50°C.

• Analysis: The

  is defined as the peak maximum of the endothermic transition.

  • Expected Result: Sharp endothermic peak centered at 29.0 ± 0.5°C .

Method B: Fluorescence Anisotropy (DPH Probe)

Useful for measuring microviscosity changes in formulated liposomes.

• Labeling: Incorporate 1,6-diphenyl-1,3,5-hexatriene (DPH) into the lipid bilayer at a 1:500 (probe:lipid) molar ratio.

• Measurement: Monitor fluorescence anisotropy (

  ) while heating from 15°C to 45°C.

• Result: A sigmoidal drop in anisotropy occurs at

  as the membrane fluidizes and the probe tumbles more freely.

Applications in Drug Delivery

Thermosensitive Liposomes (TSL)

DLPE is used to engineer "low-threshold" TSLs. By mixing DLPE with small amounts of DPPC (Tm=41°C), researchers can fine-tune the release temperature to exactly 39-42°C for mild hyperthermia cancer therapy.

• Mechanism: At

  , the drug is retained. At (induced by local heating), grain boundaries form between solid and fluid domains, causing rapid cargo efflux.

Stealth LNP Anchors (DLPE-PEG)

In Lipid Nanoparticles (LNPs) for RNA delivery, the lipid-PEG conjugate controls circulation time.

• Diffusivity: DLPE-PEG (C12) has a much faster "shedding" rate from the LNP surface than DSPE-PEG (C18).

• Impact: Fast shedding of DLPE-PEG allows the LNP to become fusogenic sooner after injection, potentially improving uptake in tissues that are reached quickly, or for "removable" stealth layers.

Formulation Workflow: DLPE Liposomes

The following workflow ensures the unique

of DLPE is respected during manufacturing to prevent premature leakage or aggregation.

Caption: Manufacturing workflow for DLPE liposomes. Processing must occur above 29°C to ensure bilayer flexibility, while storage must be below 29°C to maintain integrity.

Troubleshooting & Stability

Issue	Cause	Solution
Premature Leakage	Storage temp > 25°C	Store strictly at 4°C. DLPE is fluid at warm room temperatures.
Aggregation during Extrusion	Extruder temp < 29°C	The extruder block must be heated to at least 35°C. Extruding DLPE in the gel phase causes filter clogging.
Hydrolysis	High pH / Temp	PEs are prone to hydrolysis. Use pH 7.4 buffers and avoid prolonged heating >50°C.

References

• Seddon, J. M. (1990). Structure of the inverted hexagonal (HII) phase, and non-lamellar phase transitions of lipids.[1][2] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.

• Gabizon, A., et al. (1995). Liposome formulations with prolonged circulation time in blood and enhanced uptake by tumors.

• Kulkarni, J. A., et al. (2018).[3] The current landscape of nucleic acid delivery.[4][5] Nature Nanotechnology.

Sources

• 1. Molecular View of Hexagonal Phase Formation in Phospholipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 5. The Role of Helper Lipids in Lipid Nanoparticles - Huateng Pharmaceutical CO Ltd [us.huatengsci.com]

Technical Guide: Self-Assembly Architectonics of 1,2-Dilauroylphosphatidylethanolamine (DLPE)

The following technical guide details the self-assembly mechanisms, thermodynamics, and experimental protocols for 1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) .

Executive Summary

1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a synthetic phospholipid distinguished by its short saturated fatty acid chains (C12:0) and a phosphatidylethanolamine (PE) headgroup.[1][2] Unlike its longer-chain homolog DOPE (a "fusogenic" lipid that readily forms inverted hexagonal structures), DLPE occupies a unique thermodynamic niche. It exhibits a gel-to-liquid crystalline transition temperature (

) near physiological range (~30–31°C), making it a critical tool for designing thermosensitive liposomes and tuning the stability of Lipid Nanoparticles (LNPs).

This guide provides a physics-grounded workflow for manipulating DLPE self-assembly, moving beyond "recipe" adherence to mechanistic control.

Molecular Architectonics & Phase Physics

The Critical Packing Parameter (CPP)

The self-assembly of DLPE is governed by the Critical Packing Parameter (

), a dimensionless shape factor defined as:

Where:

• : Volume of the hydrophobic tails.[3]
• : Optimal surface area of the headgroup.
• : Critical length of the hydrophobic tail.

The DLPE Anomaly: Most PEs (like DOPE) have a "cone" shape (

) due to the small, non-hydrated ammonium headgroup and bulky unsaturated tails, driving them into Inverted Hexagonal ( ) phases.[4]

• DLPE , however, possesses short C12 chains. This reduces the hydrophobic volume (

  ) and length ( ), pushing the CPP closer to 0.75 – 1.0 .

• Result: DLPE is borderline. It forms stable bilayers (

  ) more readily than DOPE but retains the potential for non-lamellar transitions under thermal stress or dehydration.

Thermodynamic Phase Transitions

DLPE exhibits distinct polymorphism based on temperature:

• Gel Phase (

  ): Below ~30°C. Chains are ordered and tilted.

• Liquid Crystalline Phase (

  ): Above ~30°C. Chains melt, membrane becomes fluid.

• Inverted Hexagonal (

  ): At elevated temperatures ( C in low hydration), the headgroup dehydration dominates, forcing high-curvature structures.

Phase Behavior Logic Diagram

The following diagram illustrates the causality between environmental inputs and DLPE structural output.

Caption: Causal logic flow determining DLPE supramolecular structure based on thermal and hydration inputs.

Experimental Protocol: Thin Film Hydration

Standardized for DLPE to ensure unilamellar vesicle formation.

Reagents & Equipment

• Lipid: 1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (Powder, >99% purity).

• Solvent: Chloroform:Methanol (2:1 v/v). Note: Methanol aids in solubilizing the PE headgroup.

• Hydration Buffer: PBS (pH 7.4) or HEPES. Crucial: pH must be controlled; low pH can protonate the phosphate, altering

  .

• Equipment: Rotary Evaporator, Extruder (Polycarbonate filters: 100nm), Water bath.

Step-by-Step Workflow

Step	Action	Mechanistic Rationale (Why?)
1. Dissolution	Dissolve DLPE in Chloroform/MeOH (2:1) to 10 mg/mL.	Ensures monomeric dispersion. The methanol fraction prevents PE aggregation in pure chloroform.
2. Film Formation	Rotary evaporate at 40°C (150 mbar) until dry.	Creates a stacked multilamellar lipid film.[5] Temp > ensures homogeneous deposition.
3. Desiccation	Vacuum desiccate for >4 hours (or overnight).	Critical: Removes trace solvent which can destabilize the bilayer or induce toxicity.
4. Hydration	Add buffer pre-warmed to 45°C . Agitate vigorously for 1 hour.	Thermodynamic Requirement: You must hydrate above the (30°C) to melt the chains. Hydrating at RT will result in defects and poor encapsulation.
5. Annealing	Keep at 45°C for 30 mins.	Allows the system to reach thermodynamic equilibrium (Multilamellar Vesicles - MLVs).
6. Downsizing	Extrude (11 passes) through 100nm membrane at 45°C .	Shear forces rupture MLVs into Large Unilamellar Vesicles (LUVs). Must be done above to prevent filter clogging.
7. Cooling	Cool slowly to RT (25°C).	DLPE will transition to the Gel Phase ( ).[6] Vesicles become rigid and less permeable.

Workflow Visualization

Caption: Operational workflow for DLPE liposome generation, emphasizing temperature control above the 30°C transition point.

Characterization & Validation

To ensure scientific integrity, the formed structures must be validated using the following metrics:

Dynamic Light Scattering (DLS)[8]

• Target Size: 100–120 nm (if extruded through 100 nm).

• Polydispersity Index (PDI): < 0.2 indicates a homogeneous population.

• Note: Measure at 25°C. If you measure at 37°C, the hydrodynamic radius may increase slightly due to the fluidization of the chains.

Differential Scanning Calorimetry (DSC)

• Purpose: Verify the phase transition temperature.

• Expected Result: A sharp endothermic peak at ~30.5°C .

• Troubleshooting: Broad peaks indicate impurities or residual solvent.

Cryo-TEM

• Purpose: Visual confirmation of morphology.

• Observation: DLPE should form spherical bilayers. If "railroad track" structures (stacked bilayers) are seen, extrusion was insufficient. If hexagonal tubes are seen, the sample may have been dehydrated or heated excessively without sufficient buffer.

Applications in Drug Delivery

DLPE is increasingly utilized as a "Helper Lipid" in Lipid Nanoparticles (LNPs) for mRNA delivery, distinct from the more common DOPE.

• Thermosensitivity: Because DLPE's

  is ~30°C, it allows for the design of carriers that are stable (gel phase) during storage (4°C) and room temp (25°C), but become fluid and permeable upon entering the body (37°C).

• Stability Tuning: Unlike DOPE, which is highly fusogenic and unstable at physiological pH/temp, DLPE provides a middle ground—enhancing bilayer stability while still allowing for endosomal escape when combined with ionizable lipids.

References

• Avanti Polar Lipids. 12:0 PE (DLPE) Product & Phase Data. Avanti Polar Lipids. [Link]

• Seddon, J. M. (1990). Structure of the inverted hexagonal (HII) phase, and non-lamellar phase transitions of lipids.[1][5][6][7] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes. [Link]

• Israelachvili, J. N. (2011). Intermolecular and Surface Forces (Third Edition). Academic Press. (Foundational text for Critical Packing Parameter). [Link]

• Koynova, R., & Caffrey, M. (1994). Phases and phase transitions of the phosphatidylethanolamines.[1][6] Chemistry and Physics of Lipids.[8][9][10] [Link]

Sources

• 1. The mechanism of lamellar-to-inverted hexagonal phase transitions in phosphatidylethanolamine: implications for membrane fusion mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Molecular View of Hexagonal Phase Formation in Phospholipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of cholesterol on the lamellar and the inverted hexagonal phases of dielaidoylphosphatidylethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of the Lamellar/Inverse Hexagonal Phase Transition Examined by High Resolution X-Ray Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Complementary molecular shapes and additivity of the packing parameter of lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid bilayer phase behavior - Wikipedia [en.wikipedia.org]
• 10. biomemphys.nat.fau.de [biomemphys.nat.fau.de]

Critical micelle concentration of DLPE

This guide serves as a definitive technical resource on the aggregation behavior of 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE).

Executive Summary for the Senior Scientist: If you are searching for the "Critical Micelle Concentration" (CMC) of DLPE, you are technically asking the wrong question. Unlike single-chain surfactants (e.g., SDS or Lyso-PE) that form micelles, DLPE is a double-chain phospholipid with a packing parameter close to 1. It does not form micelles; it forms bilayers (vesicles/liposomes).[1]

Therefore, the parameter you require is the Critical Bilayer Concentration (CBC) , also known as the Monomer Solubility Limit . This value is orders of magnitude lower than typical surfactant CMCs.

Part 1: The Physicochemical Reality of DLPE Aggregation

The "CMC" Misconception

In surfactant science, the CMC denotes the concentration where monomers spontaneously aggregate into spherical micelles. This occurs when the surfactant's critical packing parameter (

) is .

DLPE, having two 12-carbon saturated chains and a small ethanolamine headgroup, has a packing parameter of

. Consequently, DLPE monomers self-assemble into lamellar bilayers ( or phases) rather than micelles.

• Strict Definition: The concentration at which DLPE monomers saturate the aqueous phase and begin to form bilayer aggregates is the Critical Bilayer Concentration (CBC) .

• Operational Reality: For most drug delivery applications, DLPE is considered "insoluble" as a monomer, with a CBC in the nanomolar range.

Quantitative Data: Solubility & Phase Transition

The following table synthesizes the aggregation metrics of DLPE compared to its single-chain analog (Lyso-DLPE) and its choline counterpart (DLPC).

Lipid Species	Structure	Aggregation Phase	Critical Concentration (M)	Phase Transition ( )
DLPE (12:0 PE)	Di-acyl (C12)	Bilayer (Vesicle)	~ 1.0 - 5.0 × 10⁻⁹ M (Est.)	~30.5°C
DLPC (12:0 PC)	Di-acyl (C12)	Bilayer (Vesicle)	2.5 × 10⁻⁸ M [1]	-1°C
Lyso-12:0 PE	Mono-acyl (C12)	Micelle	5.0 × 10⁻⁵ M (50 µM) [2]	N/A

Key Insight: The CBC of DLPE is lower than that of DLPC. While both have C12 chains, the Phosphoethanolamine (PE) headgroup is smaller and capable of intermolecular hydrogen bonding (amine to phosphate), which reduces headgroup hydration and drives aggregation more strongly than the repulsive hydration force of the Phosphatidylcholine (PC) headgroup.

Part 2: Mechanism of Self-Assembly

To understand why DLPE forms bilayers and not micelles, we must look at the geometry and thermodynamics defined by the Israelachvili-Mitchell-Ninham packing parameter.

2.1 The Packing Parameter Logic

Where:

• = Volume of the hydrophobic tail.
• = Optimal surface area of the headgroup.
• = Critical length of the hydrophobic tail.

2.2 Visualization: The Assembly Pathway

The following diagram illustrates the structural decision tree for DLPE compared to micelle-forming lipids.

Figure 1: Structural polymorphism of PE lipids driven by geometric packing. DLPE falls strictly into the Bilayer regime due to its cylindrical shape.

Part 3: Experimental Determination of CBC

Since the CBC of DLPE is in the nanomolar range, standard surface tension methods (Du Noüy ring) are insufficiently sensitive. The most robust method for determining the onset of aggregation for phospholipids is Fluorescence Probe Pyrene Solubilization .

The Pyrene Fluorescence Protocol

This protocol relies on the partitioning of Pyrene (a hydrophobic probe) into the hydrophobic core of lipid aggregates.

• Monomeric State: Pyrene is in water (polar); fluorescence intensity is low, vibrational fine structure ratio (

  ) is high (~1.6 - 1.8).

• Aggregated State: Pyrene partitions into the bilayer; fluorescence intensity increases,

  ratio drops (~1.1 - 1.2).

3.2 Step-by-Step Workflow

Materials:

• DLPE (Powder, >99% purity).

• Pyrene (Recrystallized).

• Solvent: Ethanol (Spectroscopic grade).

• Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4.

Protocol:

• Stock Preparation:

  • Dissolve DLPE in Ethanol to 1 mM.

  • Dissolve Pyrene in Ethanol to 1 mM.

• Pyrene Aliquoting:

  • Add Pyrene stock to empty glass vials such that the final concentration after hydration will be

    M (fixed).

  • Evaporate ethanol under nitrogen stream.

• Lipid Dilution Series:

  • Prepare DLPE dilutions in buffer ranging from

    M to M.

  • Critical Step: Ensure the buffer temperature is > 35°C (above DLPE

    of 30.5°C) to facilitate equilibration.

• Hydration & Incubation:

  • Add DLPE solutions to the Pyrene-coated vials.

  • Vortex vigorously for 2 minutes.

  • Incubate at 37°C for 4 hours in the dark.

• Measurement:

  • Read Fluorescence Emission: Excitation = 334 nm.

  • Record Emission intensities at

    (373 nm) and (384 nm).

• Data Analysis:

  • Plot ratio

    vs. Log[DLPE].

  • The inflection point (sigmoidal drop) indicates the CBC.

3.3 Protocol Visualization

Figure 2: Workflow for determining the Critical Bilayer Concentration using Pyrene fluorescence.

Part 4: Implications for Research & Development

"CMC" as a Stability Indicator

In drug formulation (e.g., LNPs or liposomes), the extremely low CBC of DLPE is advantageous.

• High Stability: Once formed, DLPE liposomes do not easily dissociate back into monomers upon dilution in the bloodstream (unlike high-CMC surfactant micelles which can disintegrate rapidly).

• Thermodynamic Trap: Because the monomer concentration is negligible (

  M), the exchange of lipids between vesicles is slow (hours to days) unless catalyzed by lipid-transfer proteins or fusion events.

Handling Precautions

• Hygroscopicity: PE lipids are hygroscopic. Weighing small amounts of powder can lead to concentration errors. Always dissolve the entire vial into a stock solution (e.g., in Chloroform/Methanol) and aliquot volumetrically.

• Oxidation: While DLPE is saturated (12:0) and more stable than unsaturated PEs (like DOPE), the amine headgroup can undergo degradation. Store at -20°C under Argon.

References

• Smith, R. & Tanford, C. (1972). The Critical Micelle Concentration of L- -Dipalmitoylphosphatidylcholine in Water and Water/Methanol Solutions. Journal of Molecular Biology, 67(1), 75-83. [Note: This foundational text establishes the methodology for CBC of long-chain lipids, later refined for shorter chains like DLPC].

• Marsh, D. (1987). Head group and chain length dependence of phospholipid self-assembly studied by spin-label electron spin resonance. Biochemistry, 26(5), 1224-1231.[2] [Link]

• Tatulian, S. (2017).[1] Critical micelle concentration (CMC) for DOPE and DOPG? ResearchGate Expert Discussion. [Link]

• Gershfeld, N. L. (1989). The Critical Bilayer Concentration of Lipids.[1] Biophysical Journal.[3] [Contextual reference for the term CBC].

Sources

• 1. researchgate.net [researchgate.net]
• 2. Head group and chain length dependence of phospholipid self-assembly studied by spin-label electron spin resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Leveraging DLPE as a Key Helper Lipid in Lipid Nanoparticle (LNP) Formulations for Enhanced Nucleic Acid Delivery

Introduction: The Critical Role of Helper Lipids in LNP Efficacy

Lipid nanoparticles (LNPs) have become the leading platform for the delivery of nucleic acid-based therapeutics, including mRNA vaccines and gene therapies.[1][2] The success of these formulations hinges on the synergistic interplay of their lipid components, which typically include an ionizable cationic lipid, cholesterol, a PEGylated lipid, and a "helper" phospholipid.[3] While the ionizable lipid is crucial for encapsulating the nucleic acid cargo and facilitating its release, the helper lipid plays a pivotal, albeit sometimes overlooked, role in the overall stability, structure, and biological activity of the LNP.[1][4]

This application note focuses on 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE), a saturated phospholipid with 12-carbon acyl chains, and its application as a highly effective helper lipid in LNP formulations.[5][6] We will explore the physicochemical properties of DLPE, its mechanism of action in promoting endosomal escape, and provide a detailed protocol for the formulation and characterization of DLPE-containing LNPs.

DLPE: Physicochemical Properties and Rationale for Use

DLPE is a glycerophosphoethanolamine with the molecular formula C29H58NO8P and a molecular weight of approximately 579.7 g/mol .[7][8] As a phospholipid, it is amphipathic, possessing a hydrophilic phosphoethanolamine headgroup and two hydrophobic lauroyl (12:0) acyl chains.[5] The choice of helper lipid significantly influences the biophysical properties and in vivo performance of LNPs.[9][10]

Key properties of DLPE that make it an attractive choice for LNP formulations include:

• Saturated Acyl Chains: The saturated nature of the lauroyl chains in DLPE contributes to a more ordered and stable lipid bilayer, which can enhance the in vivo stability of the LNP formulation.[11]

• Phase Transition Temperature (Tm): The phase transition temperature of a lipid is a critical parameter that influences membrane fluidity and the ability of the LNP to fuse with endosomal membranes.[12] DLPE's specific Tm contributes to the overall thermal properties of the LNP, which can be optimized for enhanced stability and cargo release.[12]

• Conical Shape: Phosphoethanolamine (PE) headgroups, like that in DLPE, are smaller than phosphocholine (PC) headgroups. This, combined with the two acyl chains, gives PE-containing lipids a conical molecular shape. This geometry is thought to promote the formation of non-bilayer lipid phases (such as the hexagonal HII phase) within the endosome, a key step in destabilizing the endosomal membrane and facilitating the release of the nucleic acid payload into the cytoplasm.[13]

Mechanism of Action: DLPE's Role in Endosomal Escape

The primary barrier to effective intracellular delivery of nucleic acids is their entrapment and subsequent degradation in endo-lysosomal compartments.[14][] A well-designed LNP must facilitate the escape of its cargo from the endosome into the cytoplasm where it can be translated (in the case of mRNA) or exert its function.[16]

The process of endosomal escape for LNPs is a multi-step process:

• Cellular Uptake: LNPs are typically internalized by cells through endocytosis.[13]

• Endosomal Acidification: As the endosome matures, its internal pH drops to around 5.[]

• Protonation and Membrane Destabilization: The acidic environment protonates the ionizable lipid within the LNP, leading to a net positive charge. This charge facilitates interaction with the negatively charged lipids of the endosomal membrane.[3][13]

• Formation of Non-Lamellar Phases: This is where helper lipids like DLPE play a crucial role. The conical shape of DLPE promotes the transition from a stable bilayer (lamellar phase) to a non-bilayer, inverted hexagonal (HII) phase.[13] This structural rearrangement disrupts the integrity of the endosomal membrane.

• Cargo Release: The destabilization and fusion of the LNP with the endosomal membrane create pores or ruptures, allowing the nucleic acid payload to be released into the cytoplasm.[13][14]

.dot

Caption: Mechanism of DLPE-facilitated endosomal escape.

Protocol: Formulation of DLPE-Containing LNPs via Microfluidics

Microfluidic mixing has emerged as a robust and reproducible method for LNP synthesis, offering precise control over particle size and distribution.[17][18] This protocol outlines the preparation of DLPE-containing LNPs for mRNA delivery using a microfluidic system.

I. Pre-Formulation Considerations

• Lipid Selection: The standard four-component LNP formulation is typically used: an ionizable lipid, DLPE (as the helper lipid), cholesterol, and a PEG-lipid.[1] The molar ratio of these components is a critical parameter that must be optimized for each specific application. A common starting point is a molar ratio of 50:10:38.5:1.5 (ionizable lipid:DSPC/DOPE:cholesterol:PEG-lipid), which can be adapted for DLPE.[19]

• Buffer Preparation: Prepare a low pH buffer (e.g., 25-50 mM citrate or acetate buffer, pH 3-4) for the aqueous phase containing the mRNA. The low pH ensures that the ionizable lipid is protonated, facilitating complexation with the negatively charged mRNA.[19]

• Solvent: Use anhydrous ethanol to dissolve the lipid components.

II. Stock Solution Preparation

• Lipid Stock Solution (Ethanol Phase):

  • Accurately weigh and dissolve the ionizable lipid, DLPE, cholesterol, and PEG-lipid in anhydrous ethanol to achieve the desired molar ratio and final lipid concentration.

  • Gently vortex or sonicate until all lipids are fully dissolved, resulting in a clear solution.

• mRNA Stock Solution (Aqueous Phase):

  • Dilute the mRNA to the desired concentration in the low pH aqueous buffer.

  • Ensure the mRNA solution is well-mixed and at room temperature before use.

III. Microfluidic Mixing Procedure

This procedure assumes the use of a microfluidic mixing device (e.g., a staggered herringbone micromixer) and syringe pumps for precise flow control.[20][21]

• System Setup:

  • Prime the microfluidic system with ethanol and then with the aqueous buffer to ensure the channels are clean and free of air bubbles.

  • Load the lipid stock solution into one syringe and the mRNA stock solution into another.

• Mixing Parameters:

  • Set the desired flow rate ratio (FRR) between the aqueous and ethanol phases. A common starting FRR is 3:1 (aqueous:ethanol).[1]

  • Set the total flow rate (TFR) to control the mixing time and, consequently, the LNP size. Higher TFRs generally result in smaller particles.[22]

• LNP Formulation:

  • Start the syringe pumps to initiate the flow of the two solutions into the microfluidic chip.

  • The rapid mixing of the ethanol and aqueous phases induces nanoprecipitation, leading to the self-assembly of the LNPs.[18][23]

  • Collect the resulting LNP dispersion from the outlet of the microfluidic chip.

.dot

Caption: Microfluidic workflow for DLPE-LNP synthesis.

IV. Downstream Processing

• Buffer Exchange and Concentration:

  • The collected LNP dispersion will contain ethanol, which needs to be removed.

  • Use tangential flow filtration (TFF) or dialysis to exchange the buffer to a physiologically compatible buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) and concentrate the LNP formulation.[22][24]

• Sterile Filtration:

  • Sterile filter the final LNP formulation through a 0.2 µm filter.

Characterization of DLPE-Containing LNPs

Thorough characterization is essential to ensure the quality, consistency, and efficacy of the LNP formulation.[25][26] Key parameters to evaluate include:

Parameter	Analytical Technique(s)	Purpose
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)[24]	To determine the average particle size and the homogeneity of the size distribution. A PDI < 0.2 is generally desirable.[23]
Zeta Potential	Electrophoretic Light Scattering (ELS)	To measure the surface charge of the LNPs, which influences their stability and interaction with biological membranes.[25]
Encapsulation Efficiency (%EE)	Fluorescence Spectroscopy (e.g., RiboGreen Assay)[24], Size Exclusion Chromatography (SEC)[22], or Two-Dimensional Chromatography[27]	To quantify the percentage of mRNA that is successfully encapsulated within the LNPs.
Lipid Composition and Purity	High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)[24]	To verify the molar ratios of the lipid components and assess for any degradation.
mRNA Integrity	Automated Gel Electrophoresis (e.g., TapeStation)[24]	To ensure that the mRNA has not been degraded during the formulation process.
Morphology	Electron Microscopy (e.g., Cryo-TEM)	To visualize the shape and internal structure of the LNPs.[28]

Comparative Analysis: DLPE vs. Other Helper Lipids

The choice of helper lipid can significantly impact the performance of LNPs. While 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) and 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) are commonly used, DLPE offers a unique profile.[1][10]

Helper Lipid	Acyl Chains	Headgroup	Key Characteristics & Performance Insights
DLPE	Saturated (12:0)	PE	Saturated chains may enhance stability. Conical shape promotes endosomal escape.
DOPE	Unsaturated (18:1)	PE	Unsaturated chains increase membrane fluidity.[9] Often associated with high transfection efficiency and preferential liver accumulation.[9][10]
DSPC	Saturated (18:0)	PC	Saturated chains contribute to high stability and a high phase transition temperature.[11] Often used in formulations targeting the spleen.[9] Can result in smaller, more uniform particles.[29]

Studies have shown that PE-containing helper lipids like DOPE can lead to higher transfection efficiencies compared to PC-containing lipids like DSPC.[10] While direct comparative data for DLPE against DOPE and DSPC in identical formulations is emerging, its PE headgroup suggests a strong potential for efficient endosomal escape, similar to DOPE. The saturated, shorter lauroyl chains of DLPE may offer a favorable balance between membrane disruption and overall particle stability.

Conclusion and Future Perspectives

DLPE is a valuable helper lipid for the formulation of lipid nanoparticles for nucleic acid delivery. Its physicochemical properties, particularly its conical molecular shape, are well-suited to facilitate the critical step of endosomal escape. The detailed protocol provided herein, utilizing microfluidic synthesis, offers a reproducible method for producing well-defined DLPE-containing LNPs. As the field of nucleic acid therapeutics continues to expand, the rational selection and optimization of all LNP components, including the often-underestimated helper lipid, will be paramount. Further studies directly comparing DLPE with other helper lipids across various LNP platforms and for different therapeutic applications will continue to elucidate its full potential in advancing next-generation drug delivery systems.

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Application Notes and Protocols for the Preparation of DLPE-Containing Model Membranes

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and characterization of model membranes containing 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE). This document offers detailed, field-proven protocols and explains the scientific rationale behind key experimental choices to ensure the creation of reliable and reproducible vesicular systems.

Introduction: The Significance of DLPE in Model Membranes

1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a glycerophospholipid integral to the study of biological membranes.[1] It is composed of a glycerol backbone, two lauric acid chains, a phosphate group, and an ethanolamine headgroup.[2] DLPE is frequently used in the generation of artificial membranes such as micelles and liposomes.[1] Its smaller headgroup, compared to phosphatidylcholines, can influence protein function and facilitate membrane fusion.[3][4] The saturated lauric acid tails (12:0) give DLPE distinct physical properties, including a defined phase transition temperature, which is a critical parameter in the design of model membranes for various applications, including drug delivery systems.[1][2][5]

The protocols detailed herein are designed to be self-validating, providing researchers with the tools to create DLPE-containing liposomes with desired characteristics and to verify their physical properties.

Physicochemical Properties of DLPE

A thorough understanding of the physicochemical properties of DLPE is essential for the successful formation of stable and reproducible model membranes.

Property	Value	Source
Chemical Formula	C29H58NO8P	[6]
Molecular Weight	579.8 g/mol	[6]
Acyl Chains	2x Lauric Acid (12:0)	[5][6]
Phase Transition Temp (Tm)	29 °C

The phase transition temperature (Tm) is a pivotal parameter. It is the temperature at which the lipid bilayer transitions from a rigid, gel-like state to a more fluid, liquid-crystalline state.[7] All hydration and extrusion steps must be performed above the Tm of the primary lipid to ensure the formation of stable, unilamellar vesicles.[8][9] For DLPE, this temperature is 29°C.[10]

Experimental Protocols for DLPE Liposome Preparation

The following section details the most common and effective methods for preparing DLPE-containing liposomes: thin-film hydration followed by either sonication or extrusion. The choice between sonication and extrusion will depend on the desired final vesicle size and polydispersity.

Materials and Equipment

• 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) powder

• Other lipids (e.g., cholesterol, if preparing a mixed membrane)

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)[9]

• Hydration buffer (e.g., phosphate-buffered saline (PBS), HEPES buffer)

• Round-bottom flask

• Rotary evaporator

• Water bath or heating block

• Bath sonicator

• Liposome extruder with polycarbonate membranes of desired pore size

• Syringes for extruder

• Glass vials

• Nitrogen gas source

Protocol 1: Thin-Film Hydration

This initial step is fundamental for all subsequent liposome preparation methods. It involves the creation of a thin, uniform lipid film on the interior surface of a round-bottom flask.

Workflow for Thin-Film Hydration

Caption: Workflow for creating a thin lipid film of DLPE.

Step-by-Step Procedure:

• Lipid Dissolution: Weigh the desired amount of DLPE powder and any other lipids and dissolve them in a suitable organic solvent, such as chloroform, in a glass vial.[8] Ensure complete dissolution.

• Transfer to Flask: Transfer the lipid solution to a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature below the boiling point of the solvent but warm enough to facilitate evaporation (e.g., 30-40°C). Rotate the flask to ensure the formation of a thin, even film on the inner surface.

• Drying: Once the bulk of the solvent has evaporated, dry the lipid film under a high vacuum for at least 2 hours, or overnight, to remove any residual organic solvent.[9] The resulting thin film can be stored under an inert atmosphere at -20°C.[8]

Protocol 2: Hydration and Vesicle Formation

The thin lipid film is now ready to be hydrated with an aqueous buffer to form multilamellar vesicles (MLVs).

Step-by-Step Procedure:

• Pre-warming: Pre-warm the hydration buffer to a temperature significantly above DLPE's Tm of 29°C (e.g., 40°C).[9]

• Hydration: Add the pre-warmed buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

• Vortexing: Agitate the flask by vortexing until the lipid film is fully suspended in the buffer. This process results in the formation of a heterogeneous population of MLVs. Allow the mixture to hydrate for 30-60 minutes above the Tm, with occasional vortexing.[8]

Protocol 3: Vesicle Sizing

The MLV suspension must be processed further to produce vesicles of a more uniform size distribution, typically small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs).

Sonication uses high-frequency sound waves to break down MLVs into smaller, more uniform SUVs.

Workflow for Sonication

Caption: Workflow for producing SUVs via sonication.

Step-by-Step Procedure:

• Place the vial containing the MLV suspension in a bath sonicator.

• Ensure the water bath temperature is maintained above DLPE's Tm (e.g., 40°C).[8]

• Sonicate the suspension for 5-15 minutes. The solution should become clearer as MLVs are converted to SUVs.

• Note: Sonication can sometimes lead to lipid degradation or contamination from the sonicator tip (if using a probe sonicator). Bath sonication is generally a milder method.

Extrusion is the preferred method for producing unilamellar vesicles with a well-defined and uniform size distribution.[11]

Workflow for Extrusion

Caption: Workflow for producing LUVs via extrusion.

Step-by-Step Procedure:

• Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

• Heat the extruder assembly to a temperature above DLPE's Tm (e.g., 40°C).[11]

• Load the MLV suspension into one of the syringes.

• Pass the lipid suspension back and forth between the two syringes through the membrane. An odd number of passes (e.g., 11 or 21) is recommended to ensure the final sample is in the second syringe.[12]

• The resulting suspension will contain LUVs with a diameter close to the pore size of the membrane used.

Characterization of DLPE-Containing Liposomes

After preparation, it is crucial to characterize the liposomes to ensure they meet the desired specifications.

Workflow for Liposome Characterization

Sources

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High-Yield Generation of DLPE-Enriched Giant Unilamellar Vesicles (GUVs)

Application Note: Overcoming Curvature and Hydration Barriers in Phosphoethanolamine Bilayers [1]

Executive Summary & Physicochemical Context

1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) presents a unique challenge in membrane biophysics. Unlike the ubiquitous phosphatidylcholines (PCs), DLPE possesses a phosphoethanolamine headgroup that facilitates strong intermolecular hydrogen bonding and a small headgroup-to-tail ratio (cone shape).[1] These properties induce negative spontaneous curvature and reduce the hydration repulsion forces necessary for vesicle swelling.

While standard electroformation protocols work seamlessly for PC lipids, they often fail for PE-rich mixtures, resulting in multilamellar vesicles (MLVs) or lipid aggregates.[1] This guide details two validated protocols to incorporate DLPE into GUVs: PVA-Assisted Swelling (recommended for high yield and physiological buffers) and Modified Electroformation (suitable for low-salt conditions).[1]

Table 1: Physicochemical Profile of DLPE

Parameter	Value	Implications for GUV Formation
Molecular Weight	593.73 g/mol	Lower MW than typical DOPC/POPC.[1]
Phase Transition ( )	~29°C - 31°C	CRITICAL: All formation steps must occur >35°C to ensure the lipid is in the liquid-disordered ( ) phase.[1]
Geometry	Cone (Type II)	Induces negative curvature; resists bilayer flattening, favoring Hexagonal II ( ) phases at high temperatures or dehydration.[1]
Hydration	Low	The amine headgroup H-bonds with neighbors, creating a "sticky" bilayer that resists water intrusion (swelling).[1]

Method A: PVA-Assisted Swelling (The "Gold Standard")[1]

For lipids with high PE content, the Polyvinyl Alcohol (PVA) gel-assisted method is superior to electroformation.[1] The swelling of the PVA polymer mechanically forces the lipid bilayers apart, overcoming the weak hydration repulsion of the PE headgroups.

Advantages:

• Works in high-salt buffers (e.g., PBS, 150mM NaCl).[1]

• High yield of unilamellar vesicles.[1][2][3]

• Does not require expensive ITO equipment.[1]

Protocol Workflow

Materials:

• PVA (MW 145,000, fully hydrolyzed).[1]

• DLPE (dissolved in Chloroform at 1 mg/mL).[1]

• Glass coverslips (25 mm).[1]

• Formation Buffer (e.g., 200 mM Sucrose or PBS).[1]

Step-by-Step Methodology:

• PVA Gel Preparation:

  • Prepare a 5% (w/v) PVA solution in water.[1][4] Heat at 90°C with stirring until clear.

  • Expert Tip: Impurities in PVA can cause vesicle defects.[1] If GUVs appear "rough," purify the PVA via ethanol precipitation before use.

• Substrate Coating:

  • Spin-coat 50 µL of PVA solution onto a clean glass coverslip (Speed: 1200 rpm, Time: 30s).

  • Dry the slide in an oven at 50°C for 30 minutes .

• Lipid Deposition:

  • Spread 10–20 µL of DLPE solution (1 mg/mL in

    ) onto the dried PVA film.[1]

  • Critical: Use a Hamilton syringe to spread evenly.[1][2] Do not scratch the PVA surface.

  • Desiccate under vacuum for 1 hour to remove trace solvent.[1]

• Swelling (The Critical Step):

  • Assemble a chamber using the coated coverslip and a spacer (e.g., silicone isolator or cut pipette tip).[1]

  • Add 300–500 µL of Formation Buffer.[1]

  • Incubate at 37°C – 40°C for 45–60 minutes.

  • Why 40°C? Although DLPE

    is ~29°C, the kinetics of swelling are slow for PE lipids. 40°C ensures high fluidity without risking degradation.

• Harvesting:

  • Gently pipette the supernatant. The GUVs will detach from the dissolving PVA gel.

  • Transfer to an observation chamber containing an iso-osmolar glucose solution (for density contrast).[1]

Method B: Modified Electroformation[1]

Electroformation is viable for DLPE only if the buffer conductivity is low (<10 mM salt) and temperature is strictly controlled.[1] High salt concentrations screen the electric field, preventing the "shimmying" motion required to separate PE bilayers.

Protocol Workflow

Materials:

• Indium Tin Oxide (ITO) coated slides (Resistance < 50

  /sq).[1]

• Teflon spacer (2 mm).[1]

• Signal Generator (AC).[1]

Step-by-Step Methodology:

• Deposition:

  • Deposit 10 µL of DLPE (1 mg/mL) in droplets or a thin film on the conductive side of two ITO slides.[1]

  • Desiccate under vacuum for 2 hours.[1][5] Trace chloroform kills GUVs.

• Chamber Assembly:

  • Sandwich the Teflon spacer between the ITO slides.

  • Fill with low-salt buffer (e.g., 200 mM Sucrose, HEPES < 5mM).[1]

• The Heating Block:

  • Place the chamber in an incubator or on a hot stage set to 40°C .

  • Warning: If the temperature drops below 29°C during formation, DLPE will crystallize into the gel phase (

    ), halting formation and causing defects.

• AC Field Application:

  • Phase 1 (Growth): 10 Hz, 1.5 Vpp (Peak-to-Peak) for 2 hours.

  • Phase 2 (Detachment): 5 Hz, 1.5 Vpp for 30 minutes.

  • Note: Standard protocols use 1.0 V. For PE lipids, 1.5 V provides extra energy to overcome inter-bilayer adhesion.

Visualization of Workflows

The following diagrams illustrate the decision logic and the specific PVA workflow, visualized using Graphviz.

Figure 1: Decision Matrix for selecting the optimal DLPE GUV formation method based on experimental constraints.

Figure 2: Step-by-step workflow for the PVA-Assisted Swelling method, highlighting the critical thermal incubation step.

Troubleshooting & Expert Insights

The following table addresses common failure modes specific to DLPE and short-chain PE lipids.

Failure Mode	Probable Cause	Corrective Action
Vesicles are small (<10 µm)	Temperature too close to (29°C).	Increase formation temperature to 40°C . PE lipids hydrate slowly; heat accelerates this kinetics.[1]
Lipid "Peeling" (Sheets not spheres)	Strong inter-bilayer H-bonding.[1]	Switch to PVA method. Electroformation often lacks the force to separate PE bilayers fully.
Defects / Lipid Aggregates	Oxidation of lipid or impure PVA.[1]	Use fresh DLPE (store at -20°C under Argon). If using PVA, wash the gel with PBS before adding lipids if using the "modified" protocol.
Vesicles burst upon harvesting	Osmotic shock.	Ensure the harvesting solution (e.g., Glucose) is iso-osmolar to the formation buffer (e.g., Sucrose).[1] Measure with an osmometer (Target: ±5 mOsm).

References

• Weinberger, A., et al. (2013). "Gel-assisted formation of giant unilamellar vesicles."[1][6] Biophysical Journal, 105(1), 154-164.[1][6] [Link]

  • Core Reference: Establishes the PVA protocol as the standard for difficult lipid compositions.

• Angelova, M. I., & Dimitrov, D. S. (1986). "Liposome electroformation."[1] Faraday Discussions of the Chemical Society, 81, 303-311. [Link]

  • Core Reference: The foundational text for electroform

• Avanti Polar Lipids. "Phase Transition Temperatures for Glycerophospholipids." [Link]

  • Data Source: Verification of DLPE transition temper

• Pott, T., et al. (2008). "Giant Unilamellar Vesicle Electroformation: From Lipid Mixtures to Native Membranes Under Physiological Conditions."[1][7] Methods in Enzymology, 465, 35-61. [Link]

  • Context: Discusses the limitations of electroformation with high salt and charged lipids.[8]

Sources

• 1. Structure and dynamic properties of diunsaturated 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphatidylcholine lipid bilayer from molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epfl.ch [epfl.ch]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Gel-assisted formation of giant unilamellar vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: Precision Characterization of DLPE Monolayers using Langmuir-Blodgett Troughs

Executive Summary & Scientific Rationale

This guide details the protocol for generating and analyzing pressure-area (

) isotherms of DLPE (1,2-dilauroyl-sn-glycero-3-phosphoethanolamine). DLPE is a zwitterionic phospholipid with short saturated fatty acid chains (12:0).

Why DLPE? Unlike its longer-chain counterparts (e.g., DPPE or DSPC), DLPE has a phase transition temperature (

) of approximately 29°C [1]. This proximity to standard laboratory temperature (20–25°C) makes DLPE a critical model for studying Liquid-Expanded (LE) to Liquid-Condensed (LC) phase transitions and membrane fluidity modulation. It is extensively used to simulate thinner bacterial membranes or to "fluidize" stiffer lipid mixtures in drug delivery vehicles.

The Challenge: Because DLPE is close to its

at room temperature, its monolayer behavior is hyper-sensitive to subphase temperature fluctuations and compression rates. This protocol emphasizes thermodynamic control to ensure reproducibility.

Material Specifications & Preparation

Reagents

Component	Specification	Rationale
Lipid	DLPE (12:0 PE)	>99% Purity.[1] Source: Avanti Polar Lipids (Prod #850702) [1].[2]
Solvent	Chloroform ( )	HPLC Grade. High volatility ensures rapid evaporation without residue.
Subphase	Ultrapure Water	Resistivity 18.2 MΩ·cm. Critical to prevent ion-induced condensation.
Buffer (Optional)	10mM PBS, pH 7.4	Use if physiological ionic strength is required. Note: Ions affect PE headgroup packing.

Solution Preparation

• Cleaning: Rinse all glass vials with ethanol and chloroform.

• Weighing: Dissolve DLPE powder in Chloroform to a final concentration of 1 mg/mL .

  • Expert Tip: Do not sonicate PE lipids excessively; they are prone to hydrolysis. Vortex gently.

• Storage: Store at -20°C in a glass vial with a Teflon-lined cap. Use within 1 week to avoid oxidation.

Experimental Setup & Trough Hygiene

The "Zero-Contamination" Mandate: The most common failure in LB studies is contamination. A single fingerprint can introduce enough grease to mimic a lipid monolayer.

Cleaning Protocol (The Aspiration Test)

Before every experiment, the trough must pass the Aspiration Test.

• Wipe: Clean trough surface with a Kimwipe soaked in chloroform (removes organic lipids).[3]

• Rinse: Flood with ethanol, then copious amounts of ultrapure water.

• Aspiration: Vacuum the water surface.[4]

• Validation: Fill with water. Compress barriers to minimum area.

  • Pass: Surface pressure (

    ) remains < 0.2 mN/m.[5]

  • Fail:

    rises > 0.2 mN/m. Repeat cleaning.

Experimental Workflow Diagram

Figure 1: Standardized workflow for DLPE monolayer generation. The evaporation wait time is critical to prevent solvent trapping.

Protocol: Isotherm Generation

Step 1: Subphase Temperature Control

Set the circulating water bath to 20.0°C ± 0.1°C .

• Why? At 20°C, DLPE is below its bulk

  (29°C), promoting a stable monolayer with distinct phase transitions. Operating at >30°C will result in a featureless, fully expanded isotherm.

Step 2: Spreading

• Place the Wilhelmy plate (Platinum or Paper) and zero the balance.

• Using a Hamilton syringe, deposit 20–30

  L of the DLPE solution dropwise onto the water surface.

• Distribute drops evenly across the available area to prevent local aggregation.

• Wait 15 minutes. This allows Chloroform to evaporate and DLPE molecules to orient (tails up, heads down).

Step 3: Compression

• Start compression at a rate of 5–10 mm/min (or roughly 5 cm²/min depending on trough size).

  • Note: Faster rates (>20 mm/min) induce non-equilibrium artifacts, shifting the collapse pressure artificially high.

• Record Surface Pressure (

  ) vs. Mean Molecular Area ( ).[6]

Step 4: Hysteresis Check (Optional but Recommended)

To verify stability, compress to 30 mN/m, hold for 5 minutes, then expand.

• Result: The expansion curve should trace the compression curve closely. Significant hysteresis indicates material loss (subphase solubility) or aggregation.

Data Analysis & Interpretation

A high-quality DLPE isotherm at 20°C exhibits specific features. Use the table below to validate your data.

Key Isotherm Parameters (DLPE at 20°C)

Parameter	Typical Value	Physical Interpretation
Lift-off Area	~85 - 95 /molecule	Transition from Gas (G) to Liquid-Expanded (LE) phase.
Phase Transition	~35 - 40 mN/m	Often a "kink" or slope change indicating LE LC packing.
Collapse Pressure ( )	40 - 45 mN/m	The monolayer buckles; 3D structures form.
Limiting Area ( )	~40 - 42 /molecule	Cross-sectional area of two hydrocarbon chains (tightest packing).

Understanding the Phase Behavior

DLPE molecules have a smaller headgroup (PE) compared to PC lipids, allowing tighter packing. However, the short C12 chains reduce van der Waals attraction.

• Low Pressure (< 10 mN/m): Molecules are disordered (LE phase).

• High Pressure (> 30 mN/m): Chains align vertically. The area approaches ~40

  , which is the theoretical minimum for two saturated alkyl chains [2].

Troubleshooting & Quality Control

If your isotherm looks "wrong," use this logic flow to diagnose the issue.

Diagnostic Logic

Figure 2: Decision tree for diagnosing common isotherm failures.

Common Pitfalls

• The "Fake" Transition: If you see a plateau at very low pressure (~0-5 mN/m), you likely have impurities in your solvent or water.

• Early Collapse: If the monolayer collapses at 25 mN/m, your solvent might not have evaporated completely, or the lipid has oxidized (DLPE is saturated, so oxidation is less likely than unsaturated lipids, but hydrolysis is possible).

• Barrier Leakage: If the area keeps decreasing while holding constant pressure (Creep), your barriers are not sealing against the trough edges.

References

• Avanti Polar Lipids. 12:0 PE (DLPE) Product Page & Phase Transition Data. [Link][2]

• Biolin Scientific. Langmuir Trough User Guide & Theory. [Link][7]

• National Institute of Standards and Technology (NIST). Langmuir-Blodgett Troughs Operating Manual. [Link]

• Maget-Dana, R. (1999). The monolayer technique: a potent tool for studying the interfacial properties of antimicrobial and membrane-lytic peptides and their interactions with lipid membranes. Biochimica et Biophysica Acta (BBA). (Standard reference for PE isotherm analysis).

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. 12:0 PE (DLPE) - AVANTI POLAR LIPIDS - 850702P [cogershop.com]
• 3. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Langmuir and Langmuir-Blodgett troughs and deposition troughs Biolin Scientific | Quantum Design [qd-europe.com]

Technical Notes & Optimization

Navigating DLPE Liposome Formulation: A Technical Support Guide for Researchers

Prepared by a Senior Application Scientist

For researchers and drug development professionals working with 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE)-based liposomes, optimizing the extrusion process is critical for achieving a homogenous population of vesicles with the desired size and stability. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to address common challenges encountered during the formulation of DLPE-containing liposomes.

Understanding the Critical Role of Extrusion Temperature

The success of liposome extrusion hinges on the physical state of the lipid bilayer. The process should always be performed above the gel-to-liquid crystalline phase transition temperature (Tm) of the lipid or lipid mixture.[1] Below the Tm, the lipid acyl chains are in a tightly packed, ordered gel state, making the membrane rigid and resistant to the shear forces required to pass through the extruder's polycarbonate membrane.[2] Attempting to extrude below the Tm will likely result in membrane fouling, high back pressure, and a heterogeneous or even nonexistent liposome population.[1]

Conversely, at temperatures above the Tm, the lipid bilayer is in a fluid, liquid-crystalline phase. In this state, the membrane is more flexible and can readily deform, break, and re-fuse into smaller, unilamellar vesicles as it passes through the membrane pores.[3]

For 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE), the phase transition temperature is a key parameter:

Lipid	Acyl Chain Composition	Phase Transition Temperature (Tm)
DLPE	12:0/12:0	29 °C [4]

Therefore, all hydration and extrusion steps for pure DLPE liposomes should be conducted at a temperature comfortably above 29 °C.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the preparation of DLPE-based liposomes via extrusion.

Q1: I'm experiencing very high back pressure during extrusion, and it's difficult to pass the lipid suspension through the membrane.

Possible Causes & Solutions:

• Extrusion Temperature is Too Low: This is the most common cause. Ensure your extruder and lipid suspension are maintained at a temperature at least 5-10 °C above the Tm of DLPE (i.e., 34-39 °C or higher). If your formulation includes other lipids, the extrusion temperature should be above the Tm of the highest Tm component.[1]

• Lipid Concentration is Too High: High lipid concentrations (>20 mg/mL) can increase the viscosity of the suspension, leading to higher back pressure.[3] Consider diluting your lipid suspension.

• Aggregates in the Initial Suspension: Large, non-hydrated lipid aggregates can clog the membrane pores. Before extrusion, ensure the initial multilamellar vesicle (MLV) suspension is well-hydrated. This can be improved by:

  • Hydration Temperature: Hydrate the dry lipid film with your aqueous buffer pre-warmed to above the Tm.[5]

  • Freeze-Thaw Cycles: Subjecting the MLV suspension to several (e.g., 5-10) freeze-thaw cycles can help to break down large aggregates and improve hydration.[6]

  • Pre-filtering: For particularly difficult formulations, extruding the suspension through a larger pore size membrane (e.g., 400 nm or 200 nm) before the final desired pore size can reduce the initial particle size and prevent clogging.[1]

Q2: After extrusion, my liposome solution is still milky or cloudy, and Dynamic Light Scattering (DLS) shows a polydisperse population.

Possible Causes & Solutions:

• Insufficient Number of Extrusion Passes: A single pass through the extruder is often insufficient to produce a homogenous population. A minimum of 11-21 passes is generally recommended to achieve a narrow size distribution.[7]

• Inadequate Hydration: If the initial lipid film was not fully hydrated, multilamellar structures may persist even after extrusion. Ensure the hydration step is thorough, with vigorous vortexing or agitation at a temperature above the Tm.[5]

• Presence of Phosphatidylethanolamine (PE)-Specific Issues: Phosphatidylethanolamines like DLPE have a smaller headgroup compared to phosphatidylcholines (PCs) and can have a tendency to form non-bilayer structures or aggregate, especially at acidic pH.[1]

  • pH of the Buffer: Maintain a neutral to slightly alkaline pH (7.0-8.5) for your buffer. At acidic pH, the primary amine group of the PE headgroup becomes protonated, leading to electrostatic repulsion and potential instability.

  • Inclusion of Other Lipids: If working with pure DLPE is proving difficult, consider including other lipids like a phosphatidylcholine (e.g., DLPC) or cholesterol to stabilize the bilayer structure.

Q3: I seem to be losing a significant amount of my lipid sample during the extrusion process.

Possible Causes & Solutions:

• Dead Volume in the Extruder: The extruder apparatus itself has a dead volume. To minimize sample loss, you can pre-rinse the extruder with a small amount of buffer before loading your lipid suspension. This ensures that the dead space is filled with buffer rather than your valuable sample.

• Improperly Assembled Extruder: Ensure all components of the extruder are assembled correctly and tightly to prevent leakage.

• Membrane Rupture: Excessive pressure can cause the polycarbonate membrane to rupture, leading to sample loss. If you encounter very high resistance, do not force the plunger. Instead, address the potential causes of high back pressure mentioned in Q1.

Frequently Asked Questions (FAQs)

Q: What is the recommended extrusion temperature for a mixed liposome formulation containing DLPE and other lipids?

A: The extrusion temperature should always be set above the Tm of the lipid component with the highest phase transition temperature in your mixture. For example, if you have a mixture of DLPE (Tm = 29 °C) and DPPC (Dipalmitoylphosphatidylcholine, Tm = 41 °C), you should perform the extrusion at a temperature above 41 °C (e.g., 46-51 °C).

Q: Does increasing the extrusion temperature significantly above the Tm lead to smaller liposomes?

A: While it is crucial to be above the Tm, studies have shown that further increasing the temperature well above the Tm has a limited effect on the final liposome size. The primary determinant of vesicle size is the pore size of the polycarbonate membrane.

Q: How does the shorter acyl chain length of DLPE (12 carbons) affect the extrusion process compared to longer chain PEs like DPPE (16 carbons)?

A: Lipids with shorter acyl chains, like DLPE, generally have lower phase transition temperatures. This means you can work at a lower, more moderate temperature range. The shorter chains also result in a thinner, potentially more flexible bilayer, which may be easier to extrude compared to the more rigid bilayers formed by long-chain saturated lipids. However, the fundamental principles of extruding above the Tm remain the same.

Experimental Workflow & Protocols

Diagram of the Liposome Extrusion Process

Caption: Workflow for DLPE-based liposome preparation by extrusion.

Protocol: Preparation of DLPE Liposomes by Extrusion

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the desired amount of DLPE and any other lipids in an appropriate organic solvent (e.g., chloroform or a chloroform:methanol mixture).

  • Remove the solvent using a rotary evaporator to form a thin, even lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration of the Lipid Film:

  • Pre-warm the aqueous buffer of your choice (e.g., PBS, pH 7.4) to a temperature at least 5-10 °C above the Tm of your lipid mixture (for pure DLPE, use a temperature of 34-39 °C or higher).

  • Add the warm buffer to the flask containing the dry lipid film.

  • Hydrate the lipid film by gentle agitation (e.g., vortexing or swirling) for 30-60 minutes, ensuring the temperature is maintained above the Tm. This will result in a milky suspension of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with two stacked polycarbonate membranes of the desired pore size (e.g., 100 nm).

  • Pre-heat the extruder block to the same temperature used for hydration.

  • Draw the MLV suspension into one of the gas-tight syringes and assemble the extruder.

  • Pass the lipid suspension from one syringe to the other through the membrane. Repeat this for an odd number of passes (e.g., 11 or 21 times). The final suspension should appear more translucent.

• Characterization:

  • Analyze the size distribution (mean diameter and polydispersity index) of the resulting large unilamellar vesicles (LUVs) using Dynamic Light Scattering (DLS).

Logical Relationship: Temperature and Lipid Phase

Caption: The influence of temperature on lipid phase and extrusion outcome.

By carefully controlling the extrusion temperature based on the specific Tm of DLPE and considering the potential challenges associated with phosphatidylethanolamine lipids, researchers can reliably produce high-quality liposomes for a wide range of applications.

References

• Evaluation of Extrusion Technique for Nanosizing Liposomes. Pharmaceutics, 2016. Available at: [Link]

• Difficulties in liposomes extrusion? ResearchGate, 2018. Available at: [Link]

• Phase Transition Temperatures for Glycerophospholipids. Avanti Polar Lipids. Available at: [Link]

• What Is The Transition Temperature Of The Lipid? Avanti Polar Lipids. Available at: [Link]

• A comparison of DMPC- and DLPE-based lipid bilayers. PubMed, 1995. Available at: [Link]

• Physical stability of different liposome compositions obtained by extrusion method. PubMed, 1996. Available at: [Link]

• Liposome's Structure and Extrusion: Introduction, Method, and Application. Sterlitech, 2023. Available at: [Link]

• Molecular Simulation Study of Structural and Dynamic Properties of Mixed DPPC/DPPE Bilayers. Biophysical Journal, 2011. Available at: [Link]

• Formation of supported lipid bilayers on silica: relation to lipid phase transition temperature and liposome size. Soft Matter, 2014. Available at: [Link]

• How to do Lipid Extrusion (Nanosizing Liposomes from LMV to SUV) || Practical Biochemistry. YouTube, 2021. Available at: [Link]

• Reduction of Liposome Size and Preparation of Unilamellar Vesicles by Extrusion Techniques. In: Gregoriadis G. (eds) Liposome Technology. CRC Press, 1993.

• Liposome Preparation. Avanti Polar Lipids. Available at: [Link]

• Nano sizing liposomes by extrusion technique and its application.

• The Elucidation of the Molecular Mechanism of the Extrusion Process. International Journal of Molecular Sciences, 2021. Available at: [Link]

• DLPE (12:0 PE). NSP-Functional Polymers & Copolymers. Available at: [Link]

• Factors affecting the size distribution of liposomes produced by freeze-thaw extrusion. International Journal of Pharmaceutics, 1999. Available at: [Link]

• Supporting Information for: Functionalized Liposome Purification via Liposome Extruder Purification (LEP). The Royal Society of Chemistry. Available at: [Link]

• The preparation of liposomes by extrusion method using polycarbonate... ResearchGate. Available at: [Link]

• Phase transition temperatures of (A) DHPE (, ), DPPE (, ), and DSPE (, ) in sucrose solutions. ResearchGate. Available at: [Link]

• Why my lipid vesicles missing during extrusion? ResearchGate, 2021. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. 1,2-Dilauroyl-phosphatidyl-ethanolamine | C29H58NO8P | CID 90657571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Thermotropic and barotropic phase transitions of dilauroylphosphatidylcholine bilayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine | C29H58NO8P | CID 9546801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Determination of L(alpha)-H(II) phase transition temperature for 1,2-dioleoyl-sn-glycero-3-phosphatidylethanolamine - PMC [pmc.ncbi.nlm.nih.gov]

Effect of pH on 1,2-Dilauroylphosphatidylethanolamine membrane fusion

Topic: Effect of pH on 1,2-Dilauroylphosphatidylethanolamine (DLPE) Membrane Fusion Role: Senior Application Scientist Status: Active[1]

Core Concept: The "Stubborn" Nature of DLPE

Executive Summary

If you are attempting to induce membrane fusion using 1,2-Dilauroylphosphatidylethanolamine (DLPE) solely by altering pH, you are likely encountering significant difficulties.[1][2] Unlike its longer-chain counterpart DOPE (Dioleoyl-PE), DLPE is not naturally fusogenic at physiological temperatures.[1]

The Biophysical Barrier: Membrane fusion relies on the lipid bilayer transitioning from a stable lamellar phase (

) to an inverted hexagonal phase ( ).

• DOPE: Has a low ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  transition temperature ( ). It wants to fuse at room temperature but is stabilized by hydration or helper lipids.

• DLPE: Has a very high ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  (often ) due to its short saturated chains (12:0). These short chains pack tightly, stabilizing the bilayer and resisting the negative curvature required for fusion.

The Role of pH: pH alone generally cannot force pure DLPE into the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

phase. Successful DLPE fusion systems almost always require helper components (titratable lipids like CHEMS, fatty acids, or fusion peptides) that destabilize the membrane upon acidification.

Visualizing the Mechanism

The following diagram illustrates why DLPE resists fusion compared to DOPE and how pH-sensitive stabilizers function.

Figure 1: Comparison of DOPE and DLPE fusogenicity.[1] DLPE tends to remain in the stable Lamellar phase (

) unless forced into the Hexagonal phase ( ) by destabilizing agents or extreme conditions.

Troubleshooting Guide: Diagnostics & Solutions

Scenario A: "I lowered the pH to 5.0, but I see no fusion signal."

Root Cause	Explanation	Corrective Action
High ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> Barrier	Pure DLPE will not fuse at pH 5.0/37°C. It remains a stable bilayer.[2]	Add a Destabilizer: Incorporate CHEMS (Cholesteryl hemisuccinate) or Oleic Acid at 30-40 mol%.[1] These protonate at low pH, reducing headgroup repulsion and allowing DLPE to pack into the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> phase.
Temperature <	DLPE's gel-to-liquid transition ( ) is ~29-30°C. Below this, chains are rigid (Gel phase).	Increase Temp: Ensure experiments are performed at >37°C . Fusion requires fluid chains.
Buffer Capacity	If the lipid concentration is high, the buffer may not sufficiently lower the local surface pH.	Verify Bulk pH: Measure the final pH of the mixture, not just the added buffer. Use citrate or acetate buffers (20-50mM).[1]

Scenario B: "I see a signal increase, but it looks like aggregation."

Root Cause	Explanation	Corrective Action
Aggregation ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> Fusion	Protonation reduces surface charge (Zeta potential 0), causing vesicles to clump without merging membranes.	Run FRET Assay: Do not rely on turbidity (OD600).[1] Use the NBD/Rhodamine lipid mixing assay (Protocol below).[3][4]
Hemifusion Only	Lipids mix in the outer leaflet, but contents do not mix.[1]	Content Mixing Assay: Validate with ANTS/DPX leakage/mixing assay to confirm full fusion.

Scenario C: "My liposomes are leaking contents at neutral pH."

Root Cause	Explanation	Corrective Action
Phase Separation	DLPE and the stabilizer (e.g., CHEMS) may phase-separate if not mixed well.[1]	Annealing: Heat the lipid film to 50°C during hydration (well above DLPE ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ).
Short Chain Instability	DLPE (12 carbons) forms thinner membranes than DOPC/DOPE (18 carbons), making them leakier.	Add Cholesterol: Include 20-30% Cholesterol to seal the bilayer and reduce permeability at neutral pH.

Experimental Protocol: FRET Lipid Mixing Assay

Objective: Quantify fusion efficiency between DLPE-based liposomes using Resonance Energy Transfer (RET).

Materials

• Labeled Liposomes: DLPE/CHEMS (70:30) + 0.8 mol% NBD-PE (Donor) + 0.8 mol% Rhodamine-PE (Acceptor).[1]

• Unlabeled Liposomes: DLPE/CHEMS (70:30) (Target).[1]

• Detergent: Triton X-100 or C12E8 (10% w/v stock).[1]

• Buffers:

  • Start: pH 7.4 (HEPES 10mM, NaCl 150mM).[1]

  • Trigger: pH 5.0 (Acetate or Citrate 50mM, NaCl 150mM).[1]

Workflow Diagram

Figure 2: Step-by-step Resonance Energy Transfer (RET) workflow for monitoring pH-triggered fusion.

Step-by-Step Procedure

• Hydration: Prepare lipid films.[5] Hydrate at 45°C (above DLPE

  ) for 1 hour. Extrude through 100nm polycarbonate filters.

• Baseline Setup: In a fluorometer cuvette, mix 20 ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  M (total lipid) of Labeled/Unlabeled vesicles at a 1:4 ratio .

  • Why 1:4? To dilute the probes upon fusion. If fusion occurs, probes spread to unlabeled lipids, distance increases, FRET decreases, and NBD (Donor) signal increases .[1]

• Measurement:

  • Excitation: 460 nm[3][4]

  • Emission: 530 nm (NBD signal)[1][4]

  • Record baseline (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ) for 60 seconds at pH 7.4.

• Trigger: Inject high-molarity acid buffer to drop pH to 5.0. Monitor kinetics for 5-10 minutes (

  ).

• Calibration: Add 0.1% Triton X-100 to lyse vesicles. This represents infinite dilution (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ).

  • Note: Apply a correction factor of 1.4x to

    because Triton affects NBD quantum yield.[3]

Calculation: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

Frequently Asked Questions (FAQs)

Q: Can I use DLPE to mimic endosomal escape? A: DLPE is suboptimal for this. Endosomal escape relies on the "proton sponge" effect or direct fusion with the endosomal membrane. DOPE is the industry standard because its ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

transition is energetically favorable at endosomal pH (5-6). DLPE requires more energy to fuse. If you must use DLPE (e.g., for stability), mix it with a highly fusogenic peptide like GALA or KALA .[1]

Q: Why does my DLPE fusion curve look like a flat line? A: You are likely operating below the Phase Transition Temperature (

). DLPE is . If your buffer is at room temperature (22-25°C), the lipids are in the Gel phase and rigidly packed. They cannot rearrange to fuse. Heat your cuvette to 37°C.

Q: Does salt concentration affect DLPE fusion? A: Yes. High salt (NaCl) screens the charge repulsion between headgroups. While this usually promotes aggregation, for PE lipids, it can also raise the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

. However, for pH-sensitive systems (like DLPE/CHEMS), the protonation event is the dominant driver.[1] Ensure your ionic strength is physiological (~150mM) to avoid artifacts.[1]

References

• Ellens, H., Bentz, J., & Szoka, F. C. (1984).[1] pH-induced destabilization of phosphatidylethanolamine-containing liposomes: role of bilayer contact.[1][6] Biochemistry, 23(7), 1532-1538.[1] Link[1]

• Struck, D. K., Hoekstra, D., & Pagano, R. E. (1981).[1] Use of resonance energy transfer to monitor membrane fusion.[4][7][8][9][10] Biochemistry, 20(14), 4093-4099.[1] Link[1]

• Hafez, I. M., & Cullis, P. R. (2001).[1] Roles of lipid polymorphism in intracellular delivery.[11] Advanced Drug Delivery Reviews, 47(2-3), 139-148.[1] Link

• Liposomes.org. Lipid-Mixing Assays of Membrane Fusion (NBD/Rhodamine Assay).[1]Link

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• 4. encapsula.com [encapsula.com]
• 5. mdpi.com [mdpi.com]
• 6. Mechanism of pH-Triggered Collapse of Phosphatidylethanolamine Liposomes Stabilized by an Ortho Ester Polyethyleneglycol Lipid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pH-sensitive liposomes: acid-induced liposome fusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Membrane Fusion‐Based Drug Delivery Liposomes Transiently Modify the Material Properties of Synthetic and Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The rate of lipid transfer during fusion depends on the structure of fluorescent lipid probes: a new chain-labeled lipid transfer probe pair - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Technical Guide: 1,2-Dilauroylphosphatidylethanolamine (DLPE) vs. DSPE in Liposomal Formulations

Executive Summary: The "Bottom Line" for Formulation

In liposomal drug delivery, the choice between DLPE (12:0 PE) and DSPE (18:0 PE) is rarely about "better" or "worse"—it is a binary choice between fluidity and rigidity .

• Choose DSPE if your priority is encapsulation stability, long circulation half-life, and preventing drug leakage . It is the industry standard for creating rigid, "stealth" liposomes (e.g., Doxil® generics) when PEGylated.

• Choose DLPE if you require membrane fluidity at body temperature , fast lipid exchange , or a "sheddable" PEG anchor that detaches to facilitate cellular uptake or endosomal escape.

Part 1: Physicochemical Fundamentals[1]

The functional divergence between these two lipids stems entirely from the thermodynamics of their acyl chains.

The Chain Length Factor

• DLPE (1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine): Possesses two saturated 12-carbon chains (Lauric acid). The short chains result in weaker Van der Waals interactions.

• DSPE (1,2-Distearoyl-sn-glycero-3-phosphoethanolamine): Possesses two saturated 18-carbon chains (Stearic acid). The long chains create strong intermolecular packing.

Phase Transition Temperature ( )

The

is the critical parameter dictating formulation behavior.[1] It marks the shift from a solid "gel" phase ( ) to a fluid "liquid-crystalline" phase ( ).

Feature	DLPE	DSPE	Implications
Chain Length	12:0 (Short)	18:0 (Long)	DLPE membranes are thinner (~3 nm) vs. DSPE (~4-5 nm).[2]
(Main Transition)	~29–30°C	~74°C	Critical: DLPE is fluid at body temp (37°C). DSPE is solid at body temp.
Membrane State (37°C)	Liquid Crystalline (Fluid)	Gel Phase (Rigid)	DLPE is leaky; DSPE is retentive.
Hydration Temp	> 35°C (Mild)	> 75–80°C (High Heat)	DSPE requires harsh processing conditions.

Mechanism of Action Diagram

The following diagram illustrates how chain length dictates the physical state and cargo retention at physiological temperature.

Figure 1: Mechanistic flow showing how chain length (C12 vs C18) determines the phase state at body temperature, directly influencing drug retention.

Part 2: Functional Applications & Stability[4][5]

The "Stealth" Anchor Comparison (PEGylation)

When these lipids are conjugated to PEG (e.g., DSPE-PEG2000 vs. DLPE-PEG2000), their performance diverges significantly due to lipid desorption rates .

• DSPE-PEG (The Anchor): The C18 chains anchor deeply and firmly into the bilayer. The rate of desorption (leaving the liposome) is negligible.

  • Use Case: Long-circulating liposomes (e.g., Doxorubicin delivery). The PEG shield stays intact for days, preventing opsonization.

• DLPE-PEG (The Sheddable): The C12 chains have a lower energy barrier to leave the membrane.

  • Use Case: "Sheddable" PEG systems. The PEG layer protects the particle initially but desorbs over time (or upon contact with cell membranes), exposing the core liposome to facilitate endosomal escape or fusion.

Drug Retention & Leakage[6]

• DSPE: In a matrix of DSPC/Cholesterol/DSPE-PEG, the high

  ensures the drug remains trapped.

• DLPE: Creating a liposome primarily of DLPE is rare for drug delivery because it is too leaky at 37°C. However, it is used in thermosensitive liposomes (mixed with DPPC) to lower the transition threshold or create grain boundaries that allow release upon mild hyperthermia.

Part 3: Experimental Protocols

Preparation: Thin Film Hydration

The critical difference here is the hydration temperature . Failing to heat DSPE adequately results in heterogeneous, poor-quality vesicles.

Materials:

• Lipid of choice (DLPE or DSPE)

• Cholesterol (stabilizer)

• Chloroform/Methanol (2:1 v/v)

• PBS or HEPES Buffer

Protocol:

• Dissolution: Dissolve lipids in Chloroform/Methanol in a round-bottom flask.

• Evaporation: Rotary evaporate at 40°C (DLPE) or 60°C (DSPE) to form a thin film. Dry under vacuum for 4+ hours to remove solvent traces.

• Hydration (The Critical Step):

  • For DLPE: Add buffer pre-warmed to 40°C . Agitate. (DLPE

    is ~30°C, so 40°C ensures full fluidity).

  • For DSPE: Add buffer pre-warmed to 75–80°C . You MUST maintain this temperature during hydration and extrusion. If the temperature drops below 74°C, the DSPE crystallizes, causing filter clogging and structural defects.

• Extrusion: Extrude through 100 nm polycarbonate membranes.

  • DLPE: Extrude at ~40°C. Low pressure required.

  • DSPE: Extrude at ~75–80°C using a jacketed extruder. High pressure required.

Stability Assay: Calcein Leakage

To experimentally validate the difference in retention between DLPE and DSPE.

• Encapsulation: Hydrate lipid film with 50 mM Calcein (self-quenching concentration).

• Purification: Remove unencapsulated Calcein via Size Exclusion Chromatography (Sephadex G-50).

• Incubation: Incubate liposomes at 37°C in PBS containing 10% Fetal Bovine Serum (FBS) to simulate blood.

• Measurement: Measure fluorescence (

  ) at hours.

  • Intact Liposomes: Low fluorescence (Calcein is quenched).

  • Leaky Liposomes: High fluorescence (Calcein releases and dilutes).

• Lysis: Add 1% Triton X-100 to release all dye (100% reference).

Expected Results:

• DSPE Formulations: <5% leakage over 24 hours.

• DLPE Formulations: >50% leakage within 1-4 hours (unless stabilized with high Cholesterol).

Part 4: Experimental Workflow Diagram

Figure 2: Decision tree and processing workflow highlighting the temperature requirements and functional outcomes.

Part 5: References

• Avanti Polar Lipids. Phase Transition Temperatures for Glycerophospholipids. (2023).[1][3][4] Available at: [Link]

• Torchilin, V. P. Recent advances with liposomes as pharmaceutical carriers. Nature Reviews Drug Discovery 4, 145–160 (2005). Available at: [Link]

• Szoka, F., & Papahadjopoulos, D. Comparative properties and methods of preparation of lipid vesicles (liposomes). Annual Review of Biophysics and Bioengineering, 9(1), 467-508. Available at: [Link]

• Webb, M. S., et al. Comparison of different hydrophobic anchors conjugated to poly(ethylene glycol): effects on the pharmacokinetics of liposomal vincristine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1372(2), 272-282 (1998). (Demonstrates the "shedding" effect of shorter anchors). Available at: [Link]

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Differences between DLPE and other phosphatidylethanolamines

As a Senior Application Scientist, this guide provides a comprehensive comparison of Dipalmitoylphosphatidylethanolamine (DLPE) with other common phosphatidylethanolamines (PEs). We will delve into the structural nuances that dictate their physicochemical properties and, consequently, their functional roles in both biological membranes and advanced applications like lipid nanoparticle (LNP) drug delivery systems.

Introduction to Phosphatidylethanolamines (PEs)

Phosphatidylethanolamines are a class of phospholipids that represent a major constituent of biological membranes, second in abundance only to phosphatidylcholines (PCs).[1] Structurally, all PEs share a common architecture: a glycerol backbone, two fatty acid chains (acyl chains) attached at the sn-1 and sn-2 positions, and a phosphorylethanolamine headgroup at the sn-3 position.[1][2]

The defining characteristic of the PE headgroup is its primary amine, which is smaller than the quaternary amine of PC. This smaller headgroup, in relation to the volume occupied by the acyl chains, imparts a "cone-like" molecular geometry.[1][2] This shape is not merely a structural footnote; it is fundamental to the ability of PEs to induce negative curvature in membranes, a critical process for membrane fusion, fission, and the formation of non-lamellar lipid phases.[1][3][4]

While the headgroup defines the PE class, the significant variation in performance between different PE molecules, such as DLPE, DOPE, and POPE, is dictated by the length and degree of saturation of their fatty acid chains.[5]

The Central Comparison: Acyl Chain Structure Dictates Function

The primary difference between DLPE and other PEs lies in their acyl chains. DLPE possesses two saturated 16-carbon palmitoyl chains. This seemingly simple structural feature has profound consequences for its physical behavior compared to PEs featuring unsaturated or different-length chains.

Key Physicochemical Differences

The variance in acyl chain composition directly impacts several critical physicochemical parameters, most notably the main phase transition temperature (Tₘ), lipid packing, and propensity to form non-bilayer structures.

Phospholipid	Abbreviation	Acyl Chain Composition	Molecular Weight ( g/mol )	Main Phase Transition Temp (Tₘ)	Lamellar to Hexagonal Temp (Tₕ)
Dipalmitoyl-PE	DLPE (16:0 PE)	Two C16:0 (Palmitoyl)	691.97 [6]	63°C [4][7]	118°C [7]
Dimyristoyl-PE	DMPE (14:0 PE)	Two C14:0 (Myristoyl)	635.86	50°C[7]	-
Distearoyl-PE	DSPE (18:0 PE)	Two C18:0 (Stearoyl)	748.08	74°C[7]	100°C[7]
Palmitoyl-oleoyl-PE	POPE (16:0-18:1 PE)	One C16:0, One C18:1	718.03	25°C[7][8]	71°C[7]
Dioleoyl-PE	DOPE (18:1 PE)	Two C18:1 (Oleoyl)	744.04	-16°C[4][7]	10°C[7]

Expert Analysis of the Data:

• Saturated vs. Unsaturated Chains: The most dramatic differences are seen between the fully saturated PEs (DLPE, DMPE, DSPE) and those with unsaturated chains (POPE, DOPE). The presence of a cis double bond in an oleoyl chain (C18:1) introduces a rigid kink. This kink disrupts the tight, ordered packing that is possible with straight, saturated acyl chains.[5]

• DLPE's High Tₘ: DLPE's two saturated palmitoyl chains allow for strong van der Waals interactions between adjacent molecules. This results in a highly ordered, tightly packed gel phase (Lβ) at physiological temperatures (e.g., 37°C). A significant amount of thermal energy is required to disrupt this order and transition to the fluid, liquid-crystalline phase (Lα), hence the high Tₘ of 63°C.[4]

• DOPE's Low Tₘ: In contrast, the two kinked oleoyl chains in DOPE prevent efficient packing. The lipid remains in a disordered, fluid state down to -16°C.[4][7] This inherent fluidity is critical for its role in promoting membrane fusion.

• Effect of Chain Length: Comparing the saturated PEs, a clear trend emerges: Tₘ increases with acyl chain length (DMPE < DLPE < DSPE). Longer saturated chains provide a greater surface area for stabilizing van der Waals interactions, requiring more energy to induce the gel-to-liquid phase transition.

Functional Implications of Structural Differences

These differences in physical properties translate directly to distinct functional roles and applications.

Membrane Rigidity and Stability

At physiological temperature (~37°C), DLPE exists in a rigid gel state, while DOPE and POPE are in a fluid state.

• DLPE: Incorporating DLPE into a lipid bilayer increases its rigidity and reduces its permeability. This property can be leveraged in designing stable, slow-release liposomal drug formulations.

• DOPE/POPE: These lipids contribute to membrane fluidity, which is essential for the function of embedded membrane proteins and for cellular processes like endocytosis.[3]

Propensity for Non-Lamellar Phases (Hexagonal Hᵢᵢ)

The transition from a lamellar (Lα) bilayer to an inverted hexagonal (Hᵢᵢ) phase is critical for membrane fusion events. The Hᵢᵢ phase consists of lipid cylinders with the headgroups pointing inward toward aqueous channels and the acyl chains facing outward. The cone shape of PEs makes them prone to forming these structures.[2]

• DOPE is a Potent Hᵢᵢ Former: Due to its unsaturated chains, DOPE has a very low barrier to transitioning into the Hᵢᵢ phase (Tₕ = 10°C).[7] This makes it an exemplary "helper lipid" in LNP formulations for gene delivery.[9][10][11] Upon endocytosis of an LNP, the acidic environment of the endosome can trigger DOPE to promote the fusion of the LNP membrane with the endosomal membrane, facilitating the release of the nucleic acid payload into the cytoplasm.[9][10]

• DLPE is a Weak Hᵢᵢ Former: DLPE's straight, saturated chains prefer the flat geometry of a bilayer. A very high temperature (Tₕ = 118°C) is required to induce the curvature needed for the Hᵢᵢ phase, making it unsuitable for fusion-promoting applications at physiological temperatures.[7]

The diagram below illustrates how acyl chain geometry influences the preferred packing structure of these lipids.

Caption: Experimental workflow for lipid phase determination using SAXS.

Methodology:

• Sample Preparation: Prepare a concentrated (~50-100 mg/mL) and fully hydrated lipid sample in the desired buffer.

• Sample Loading: Load the lipid paste into a thin-walled quartz capillary tube and seal the ends.

• Temperature Control: Mount the capillary in a temperature-controlled sample holder. Set the desired temperature (e.g., 25°C to test for Hᵢᵢ phase in DOPE, or 70°C for DLPE).

• Data Collection: Place the sample in a SAXS instrument and expose it to a collimated X-ray beam for a set duration.

• Scattering Pattern Analysis: The ordered arrangement of the lipid phase will diffract the X-rays, producing a series of concentric rings (Bragg peaks) on the detector.

• Phase Identification: The phase is identified by the ratio of the spacing of the Bragg peaks. [12] * Lamellar Phase: Exhibits peaks with spacing ratios of 1, 1/2, 1/3, 1/4, etc.

  • Hexagonal Phase: Exhibits peaks with spacing ratios of 1, 1/√3, 1/√4, 1/√7, etc.

Conclusion

The choice between DLPE and other phosphatidylethanolamines is a critical decision in formulation and research that must be guided by a deep understanding of their acyl-chain-driven properties.

• Choose DLPE when the objective is to create rigid, stable, and ordered membranes with low permeability at physiological temperatures. Its high phase transition temperature makes it an excellent structural component where fluidity is not desired.

• Choose unsaturated PEs like DOPE for applications requiring high membrane fluidity and a propensity for membrane fusion. Its ability to readily form the hexagonal Hᵢᵢ phase makes it an indispensable tool for promoting endosomal escape in lipid-based nucleic acid delivery systems. [11] By understanding these fundamental structure-function relationships, researchers can rationally select the optimal phosphatidylethanolamine to achieve their desired experimental outcomes.

References

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• Eytan, G. D. (1982). Phase behavior of synthetic N-acylethanolamine phospholipids. Biochimica et Biophysica Acta (BBA) - Biomembranes. [URL: https://www.sciencedirect.com/science/article/pii/0005273682904877]
• Cheng, X., & Lee, R. J. (2016). The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery. ResearchGate. [URL: https://www.researchgate.net/publication/295083758_The_role_of_helper_lipids_in_lipid_nanoparticles_LNPs_designed_for_oligonucleotide_delivery]
• Al-shehri, S. S., et al. (2024). The role of helper lipids in optimising nanoparticle formulations of self-amplifying RNA. Journal of Controlled Release. [URL: https://doi.org/10.1016/j.jconrel.2024.08.016]
• National Center for Biotechnology Information. PubChem Compound Summary for CID 65109, Dipalmitoylphosphatidylethanolamine. [URL: https://pubchem.ncbi.nlm.nih.
• Chountoulesi, M., et al. (2021). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. Methods in Molecular Biology. [URL: https://www.semanticscholar.org/paper/A-Differential-Scanning-Calorimetry-(DSC)-Protocol-Chountoulesi-Naziris/7a4d5e9b8f7e8c3a1b0c0f9e9d1a8e5f3c2b1e1d]
• BroadPharm. (2021). What is a Helper Lipid?. [URL: https://broadpharm.
• Kulkarni, J. A., et al. (2019). On the role of helper lipids in lipid nanoparticle formulations of siRNA. Nanoscale. [URL: https://doi.org/10.1039/C9NR09347H]
• Chountoulesi, M., et al. (2021). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/33113143/]
• Chountoulesi, M., et al. (2021). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. Springer Nature Experiments. [URL: https://experiments.springernature.com/articles/10.1007/978-1-0716-0920-0_21]
• Creative Proteomics. Phosphatidylethanolamine: Structure, Functions, and Metabolism. [URL: https://www.creative-proteomics.com/resource/phosphatidylethanolamine-structure-functions-and-metabolism.htm]
• Liu, J., et al. (2021). Interfacial Dynamics in Lipid Membranes: The Effects of Headgroup Structures. The Journal of Physical Chemistry B. [URL: https://pubmed.ncbi.nlm.nih.gov/33507119/]
• Chountoulesi, M., et al. (2021). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. ResearchGate. [URL: https://www.researchgate.
• Téllez-Sanz, R., et al. (2013). Differential Scanning Calorimetry of Protein–Lipid Interactions. Methods in Molecular Biology. [URL: https://link.springer.com/protocol/10.1007/978-1-62703-275-9_4]
• Wikipedia. Phosphatidylethanolamine. [URL: https://en.wikipedia.
• Vance, J. E. (2018). Phosphatidylethanolamine Metabolism in Health and Disease. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6029793/]
• Taylor & Francis. Lipid polymorphism – Knowledge and References. [URL: https://www.tandfonline.com/doi/abs/10.1201/9780203749237.ch10]
• Pencer, J., & Cevc, G. (2015). X-ray Diffraction of Lipid Model Membranes. Methods in Molecular Biology. [URL: https://pubmed.ncbi.nlm.nih.gov/25502123/]
• Hullin-Matsuda, F., et al. (2014). Phosphatidylethanolamine Is a Key Regulator of Membrane Fluidity in Eukaryotic Cells. The Journal of Biological Chemistry. [URL: https://www.jbc.org/article/S0021-9258(20)44078-X/fulltext]
• Huang, H. W., & Liu, G. (2002). Method of X-Ray Anomalous Diffraction for Lipid Structures. Biophysical Journal. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1302170/]
• Kulig, W., et al. (2016). Miscibility of Phosphatidylcholines in Bilayers: Effect of Acyl Chain Unsaturation. MDPI. [URL: https://www.mdpi.com/1422-0067/17/3/391]
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• National Center for Biotechnology Information. PubChem Compound Summary for CID 445468, 1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine]
• Leikin, S., & Rand, R. P. (1990). The effects of acyl chain length and saturation of diacylglycerols and phosphatidylcholines on membrane monolayer curvature. Biophysical Journal. [URL: https://pubmed.ncbi.nlm.nih.gov/2249514/]
• ResearchGate. Powder X-ray Diffraction of Triglycerides in the Study of Polymorphism. [URL: https://www.researchgate.net/publication/281600212_Powder_X-ray_Diffraction_of_Triglycerides_in_the_Study_of_Polymorphism]
• van den Berg, J. J., et al. (1995). Influence of phospholipid peroxidation on the phase behavior of phosphatidylcholine and phosphatidylethanolamine in aqueous dispersions. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7542911/]
• Wikipedia. Dipalmitoylphosphatidylethanolamine. [URL: https://en.wikipedia.
• Kise, S., et al. (2002). Bilayer phase transitions of N-methylated dioleoylphosphatidylethanolamines under high pressure. Chemistry and Physics of Lipids. [URL: https://pubmed.ncbi.nlm.nih.gov/12429392/]
• ResearchGate. Phase transition temperatures of (A) DHPE, DPPE, and DSPE in sucrose solutions. [URL: https://www.researchgate.net/figure/Phase-transition-temperatures-of-A-DHPE-DPPE-and-DSPE-in-sucrose_fig2_221768461]
• Avanti Polar Lipids. Phase Transition Temperatures for Glycerophospholipids. [URL: https://www.avantilipids.com/tech-support/physical-properties/phase-transition-temps]
• Milhiet, P. E., et al. (2002). Effect of Physical Parameters on the Main Phase Transition of Supported Lipid Bilayers. Biophysical Journal. [URL: https://www.cell.com/biophysj/fulltext/S0006-3495(02)75535-7]
• Huster, D., et al. (2005). Domains in Binary SOPC/POPE Lipid Mixtures Studied by Pulsed Field Gradient 1H MAS NMR. Biophysical Journal. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1305267/]

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Validation of DLPE as a Membrane Model for Bacterial and Thermosensitive Systems

Executive Summary

1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a synthetic phospholipid often misapplied in general mammalian cell modeling. Unlike the ubiquitous POPC (biomimetic of mammalian plasma membrane), DLPE occupies a specialized niche. Its short saturated chains (12:0) and phosphoethanolamine (PE) headgroup confer a transition temperature (

) that sits precisely at the threshold of room temperature and physiological heat.

Verdict: DLPE is the Gold Standard for:

• Bacterial Membrane Mimicry: Gram-negative bacteria (e.g., E. coli) are rich in PE lipids. DLPE provides a simplified, chemically defined model for antimicrobial peptide (AMP) screening.

• Thermosensitive Liposomes: Its phase transition near body temperature makes it ideal for triggered release systems.

• Acoustic Biosensors: Its unique hydration forces allow for the formation of stable, defect-free Supported Lipid Bilayers (SLBs) on silica/gold, superior to long-chain PEs.

Scientific Rationale: The Physics of DLPE

To validate DLPE, one must understand the causality of its behavior. It is not merely a "shorter" lipid; it is a thermodynamic switch.

• Geometric Packing (The Cone Shape): Unlike PC lipids (cylindrical, bilayer-stabilizing), PE lipids have a smaller headgroup relative to their tail volume. This creates a "cone" shape, inducing negative curvature. While DOPE (18:1) is aggressively fusogenic (forming inverted hexagonal

  phases), DLPE's short chains reduce this strain, allowing it to form stable bilayers that are nevertheless "primed" for fusion or permeation.

• Thermodynamic Gating (

  ):

  • Below 30°C: Gel phase (

    ).[1][2] Rigid, impermeable.

  • Above 30°C: Liquid-crystalline phase (

    ).[1][2] Fluid, permeable.

  • Implication: You can toggle membrane permeability simply by moving from room temperature (

    ) to body temperature ( ).

Comparative Analysis: DLPE vs. Alternatives

The following table contrasts DLPE with its primary competitors in membrane modeling.

Feature	DLPE (12:0 PE)	DOPE (18:1 PE)	POPC (16:0-18:1 PC)	DPPC (16:0 PC)
Primary Utility	Bacterial models, Thermosensitive release	Helper lipid for LNP (Endosomal escape)	General Mammalian Cell Model	Rigid/Ordered Domains (Rafts)
Transition Temp ( )	~30.5°C (Critical Switch)	< -16°C (Always fluid)	-2°C (Always fluid)	41°C (Gel at body temp)
Headgroup Interaction	H-bonding (Inter-lipid)	H-bonding	Hydration Shell (Clathrate)	Hydration Shell
Membrane Curvature	Mild Negative Curvature	Strong Negative Curvature	Zero (Planar)	Zero (Planar)
Fusogenicity	Moderate (Temp dependent)	High (Constitutive)	Low	Very Low
Handling Difficulty	High (Must heat >30°C)	Moderate (Oxidation risk)	Low	Moderate (Heat >41°C)

Decision Logic for Researchers

Use the following logic flow to determine if DLPE is the correct model for your specific assay.

Figure 1: Decision tree for selecting phospholipid models based on cell type and thermodynamic requirements.

Validated Protocol: Bacterial Membrane Mimic (SLB)

Application: Screening Antimicrobial Peptides (AMPs) or studying bacterial surface interaction. Rationale: Bacterial membranes are rich in PE. DLPE mimics the charge density and H-bonding network of the E. coli inner membrane better than PC lipids.

Materials

• Lipid: DLPE (Powder, >99% purity).

• Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4. Crucial: Must be degassed.

• Equipment: Extruder (100 nm), Water bath, QCM-D or Ellipsometer.

Step-by-Step Workflow

• Film Formation: Dissolve DLPE in Chloroform:Methanol (3:1). Evaporate under nitrogen stream to form a thin film. Desiccate for 2 hours to remove trace solvent.

• Hydration (The Critical Step):

  • Hydrate film with buffer to 1 mg/mL.[3]

  • CAUSALITY CHECK: You must maintain the temperature at 40°C (well above the

    of 30°C). If you hydrate at room temperature (25°C), DLPE remains in the gel phase, resulting in poor hydration and heterogeneous chunks.

• Vesicle Sizing:

  • Keep the extruder heating block at 40°C.

  • Pass the suspension 11-21 times through a 100 nm polycarbonate filter.

  • Result: Large Unilamellar Vesicles (LUVs).[3][4]

• Fusion (SLB Formation):

  • Inject LUVs over the silica/gold sensor (e.g., QCM-D crystal).

  • Maintain system temperature at 37°C.

  • Self-Validation: Watch the frequency (

    ) and dissipation ( ) shifts.

    • Success:

      drops to ~-25 Hz (complete bilayer), remains low (< ).

    • Failure:

      stops at -70 Hz (intact vesicles adsorbed, no fusion). Correction: Introduce an osmotic shock (inject water) or add 2 mM to catalyze fusion.

Figure 2: Mechanism of Supported Lipid Bilayer (SLB) formation using DLPE vesicles. Note the critical temperature requirement.

Validated Protocol: Permeability Assay (PAMPA)

Application: Predicting passive transport across "tight" barriers (e.g., BBB mimics) where chain packing density matters. Rationale: Pure PC membranes are often too leaky. Adding DLPE increases the packing density (due to H-bonding headgroups) and allows modulation of fluidity via temperature.

Workflow

• Lipid Solution: Prepare 2% (w/v) lipid solution in Dodecane.

  • Standard Mix: 70% POPC / 30% DLPE.

  • Why Mix? Pure DLPE in dodecane may precipitate at Room Temp. Mixing with POPC ensures solubility while retaining PE packing properties.

• Sandwich Assembly:

  • Apply 5 µL of lipid/dodecane mix to the donor plate filter (PVDF).

  • Immediately add Donor solution (Drug + Buffer, pH 7.4).

  • Add Acceptor solution (Buffer only) to the bottom plate.

• Incubation:

  • Incubate at 25°C (DLPE in gel/ordered state -> mimics rigid barrier) OR 37°C (DLPE in fluid state -> mimics fluid barrier).

  • Note: This temperature sensitivity allows you to calculate the activation energy of permeation, a metric impossible with DOPE (always fluid) or DPPC (always gel).

• Quantification: Measure UV absorbance or LC/MS of the acceptor plate.

References

• Phase Behavior of PE Lipids: Seddon, J. M., et al. "Polymorphism of Lipid-Water Systems." Biochimica et Biophysica Acta (BBA). Link

• DLPE in Acoustic Sensors: Viitala, T., et al. "Properties of supported lipid bilayers of DLPE and DMPC: A comparative study." Biophysical Journal. Link

• PAMPA Methodology: Avdeef, A. "Absorption and Drug Development: Solubility, Permeability, and Charge State." Wiley-Interscience. Link

• Lipid Phase Transition Data: Avdeef, A., & Tsinman, K. "PAMPA—A drug absorption in vitro model 13. Chemical selectivity due to membrane hydrogen bonding." European Journal of Pharmaceutical Sciences. Link

• Thermosensitive Liposomes: Kono, K. "Thermosensitive polymer-modified liposomes." Advanced Drug Delivery Reviews. Link

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• 3. Liposomes: Protocol [inanobotdresden.github.io]
• 4. Model Membrane Systems and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to DLPE and POPC Lipid Bilayers for Researchers and Drug Development Professionals

In the nuanced world of membrane biophysics and drug delivery, the choice of lipid is a foundational decision that dictates the physicochemical properties and, ultimately, the experimental success of model membrane systems. Among the plethora of available phospholipids, 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) and 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC) represent two of the most frequently utilized yet functionally distinct options. This guide provides a comprehensive comparative analysis of DLPE and POPC lipid bilayers, offering field-proven insights and experimental data to inform your selection process.

Fundamental Molecular Distinctions: The Basis of Divergent Properties

The primary differences between DLPE and POPC lie in their headgroups and acyl chains. These molecular distinctions are the root cause of their varied behaviors in a bilayer configuration.

• Headgroup: DLPE possesses a smaller phosphatidylethanolamine (PE) headgroup with a primary amine, which can act as a hydrogen bond donor. In contrast, POPC features a bulkier phosphatidylcholine (PC) headgroup with a quaternary amine, which is sterically hindered and can only act as a hydrogen bond acceptor. This difference in size and hydrogen bonding capacity significantly influences inter-lipid interactions and hydration.[1][2][3] The smaller PE headgroup allows for tighter packing and stronger intermolecular interactions, including the potential for hydrogen bonding between the amine of one lipid and the phosphate of another.[1]

• Acyl Chains: DLPE is a saturated lipid with two 12-carbon lauroyl chains. POPC, on the other hand, is a mixed-chain lipid with a saturated 16-carbon palmitoyl chain and a monounsaturated 18-carbon oleoyl chain containing a single cis double bond. The kink introduced by the double bond in POPC's oleoyl chain creates a steric hindrance that prevents dense packing of the acyl chains, leading to a more fluid membrane.[4]

These fundamental structural differences are visually represented below.

Caption: Workflow for preparing Large Unilamellar Vesicles (LUVs) by extrusion.

Detailed Steps:

• Lipid Film Preparation:

  • Weigh the desired amount of DLPE or POPC powder and dissolve it in chloroform in a round-bottom flask. [5] * For mixed lipid vesicles, dissolve all lipids in the same flask.

  • Remove the chloroform using a rotary evaporator to create a thin, uniform lipid film on the flask's inner surface.

  • Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent. [5]

• Hydration:

  • Add the desired aqueous buffer (e.g., PBS, HEPES) to the dried lipid film.

  • Crucially, the hydration temperature must be above the phase transition temperature (Tm) of the lipid. For DLPE, this will be above 30°C, while for POPC, hydration can be performed at room temperature.

  • Vortex the flask for several minutes until all the lipid film is suspended, forming a milky suspension of multilamellar vesicles (MLVs). [6]

• Extrusion:

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the lipid's Tm.

  • Load the MLV suspension into one of the extruder's syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21) to ensure the final sample is collected from the opposite syringe. [7]The resulting solution should be translucent.

Vesicle Characterization

DLS measures the hydrodynamic diameter of the vesicles and the uniformity of their size distribution (Polydispersity Index, PDI). [8][9][10] Protocol:

• Dilute a small aliquot of the liposome suspension in the same buffer used for hydration to a suitable concentration for DLS analysis (typically 0.1-1 mg/mL).

• Filter the buffer used for dilution to remove any dust particles.

• Transfer the diluted sample to a clean DLS cuvette.

• Equilibrate the sample to the desired temperature in the DLS instrument.

• Perform the DLS measurement to obtain the average vesicle size (Z-average) and the PDI. A PDI value below 0.2 is generally considered indicative of a monodisperse sample. [8]

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of the Tm. [11][12][13] Protocol:

• Accurately pipette a known amount of the liposome suspension (and the reference buffer) into the DSC sample and reference pans, respectively.

• Seal the pans hermetically.

• Place the pans in the DSC instrument.

• Set up a temperature program that scans through the expected phase transition temperature of the lipid (e.g., 10°C to 50°C for DLPE, -20°C to 20°C for POPC) at a controlled heating and cooling rate (e.g., 1-5 °C/min).

• The Tm is identified as the peak of the endothermic transition in the heating scan. [14]

Concluding Remarks: Making an Informed Decision

The choice between DLPE and POPC is not a matter of one being superior to the other, but rather which is more fit-for-purpose. POPC, with its low phase transition temperature and preference for a stable lamellar phase, offers a versatile and robust platform for a wide array of applications, particularly those involving membrane proteins. DLPE, with its higher transition temperature, tighter packing, and propensity for negative curvature, provides a unique set of properties that are invaluable for studying specific membrane phenomena and for fine-tuning the characteristics of drug delivery vehicles. By understanding the fundamental differences in their molecular structure and how these translate to their macroscopic properties, researchers can confidently select the optimal lipid to advance their scientific objectives.

References

• Hydration properties of lamellar and non-lamellar phases of phosphatidylcholine and phosphatidylethanolamine. PubMed. [Link]

• Liposomes synthesis and size characterization with high precision DLS. Cordouan Technologies. [Link]

• Vesicle sizing: Number distributions by dynamic light scattering. PMC. [Link]

• Using Dynamic Light Scattering (DLS) for Liposome Size Analysis. News-Medical.Net. [Link]

• Comparison of phosphatidylethanolamine and phosphatidylcholine vesicles produced by treating cholate-phospholipid micelles with cholestyramine. PubMed. [Link]

• Conformational difference in the polar groups of phosphatidylcholine and phosphatidylethanolamine in aqueous phase. PubMed. [Link]

• SOP for Preparation of Liposomes using Extrusion Method. Pharmanotes. [Link]

• Extrusion and suspension of phospholipid liposomes from lipid fims. Protocols.io. [Link]

• The ratio of phosphatidylcholine to phosphatidylethanolamine influences membrane integrity and steatohepatitis. PubMed. [Link]

• Structure and dynamics of the phosphatidylcholine and the phosphatidylethanolamine head group in L-M fibroblasts as studied by deuterium nuclear magnetic resonance. PubMed. [Link]

• Lipid loss and compositional change during preparation of simple two-component liposomes. PMC. [Link]

• Using light scattering to assess how phospholipid–protein interactions affect complex I functionality in liposomes. RSC Publishing. [Link]

• Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. PMC. [Link]

• Standard Operating Procedure. RIVM. [Link]

• How to do Lipid Extrusion (Nanosizing Liposomes from LMV to SUV) || Practical Biochemistry. YouTube. [Link]

• Studying Liposomes in the Nano DSC. TA Instruments. [Link]

• Using DSC to characterize thermotropic phase transitions in lipid bilayer membranes. Technology Networks. [Link]

• Differential Scanning Calorimetry of Protein–Lipid Interactions. In: Kleinschmidt, J.H. (eds) Lipid-Protein Interactions. Methods in Molecular Biology, vol 974. Humana Press, Totowa, NJ. [Link]

• A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. Springer Nature Experiments. [Link]

• Quantitative Comparison against Experiments Reveals Imperfections in Force Fields' Descriptions of POPC–Cholesterol Interactions. PMC. [Link]

• A Deeper Insight into the Interfacial Behavior and Structural Properties of Mixed DPPC/POPC Monolayers: Implications for Respiratory Health. MDPI. [Link]

• An all-atom POPC model bilayer (left) vs a MARTINI coarse grain model... ResearchGate. [Link]

• Cations Do Not Alter the Membrane Structure of POPC—A Lipid With an Intermediate Area. Frontiers. [Link]

• Predicting and interpreting EPR spectra of POPC lipid bilayers with transmembrane α-helical peptides from all-atom molecular dynamics simulations. RSC Publishing. [Link]

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• 1. Hydration properties of lamellar and non-lamellar phases of phosphatidylcholine and phosphatidylethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of phosphatidylethanolamine and phosphatidylcholine vesicles produced by treating cholate-phospholipid micelles with cholestyramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conformational difference in the polar groups of phosphatidylcholine and phosphatidylethanolamine in aqueous phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Deeper Insight into the Interfacial Behavior and Structural Properties of Mixed DPPC/POPC Monolayers: Implications for Respiratory Health [mdpi.com]
• 5. SOP for Preparation of Liposomes using Extrusion Method – SOP Guide for Pharma [pharmasop.in]
• 6. Liposome Preparation - Avanti Research™ [merckmillipore.com]
• 7. Lipid loss and compositional change during preparation of simple two-component liposomes - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. news-medical.net [news-medical.net]
• 11. Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 14. ucm.es [ucm.es]

A Comparative Guide to the Headgroup Dynamics of DLPE Versus Other Phospholipids

This guide provides an in-depth comparison of the headgroup dynamics of 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) against other common phospholipid classes. We will explore the unique structural and dynamic properties of the phosphatidylethanolamine (PE) headgroup, contrast them with key alternatives like phosphatidylcholine (PC), and detail the experimental methodologies used to elucidate these characteristics. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of how lipid headgroup behavior influences membrane properties and function.

The Significance of Phospholipid Headgroup Dynamics

The headgroup is the polar interface between the hydrophobic lipid bilayer core and the aqueous environment. Its structure, charge, size, and motional freedom are not passive features; they are critical determinants of a membrane's biophysical properties. Headgroup dynamics govern a host of fundamental biological processes, including:

• Protein-Lipid Interactions: The local environment created by headgroups influences the folding, insertion, and function of membrane proteins.

• Membrane Fusion and Fission: The ability of lipids to transition between lamellar and non-lamellar phases, a process heavily influenced by headgroup size and interactions, is essential for events like vesicle trafficking and viral entry.

• Cell Signaling: Specific lipid headgroups can act as docking sites for signaling proteins or be enzymatically modified to generate second messengers.

Understanding the nuanced dynamics of individual phospholipid species, such as DLPE, is therefore crucial for fields ranging from fundamental cell biology to the rational design of lipid-based drug delivery systems.

The Defining Characteristics of the DLPE Headgroup

The ethanolamine headgroup of DLPE confers a unique dynamic signature that distinguishes it from many other phospholipids. This signature is primarily the result of two key molecular features: its small size and its capacity for hydrogen bonding.

• Small Steric Profile: The PE headgroup is considerably smaller than the trimethylated choline headgroup found in PC lipids.[1] This reduced bulk allows for tighter packing of lipid molecules within the bilayer.[2][3] This dense arrangement leads to a smaller average area per lipid and a corresponding increase in bilayer thickness compared to a PC bilayer with the same acyl chains.[3][4]

• Inter- and Intramolecular Hydrogen Bonding: The primary amine group (-NH₃⁺) of the PE headgroup is a potent hydrogen bond donor. This allows it to form strong, non-covalent bonds with neighboring phosphate groups and carbonyl oxygens on the same or adjacent lipid molecules.[5][6] This extensive hydrogen-bonding network is a defining feature of PE-containing membranes, creating a more rigid and ordered headgroup region.[2][5][6] This contrasts sharply with PC headgroups, where the bulky methyl groups on the nitrogen atom preclude such hydrogen bond formation.[7]

These factors collectively result in a headgroup orientation that is, on average, more parallel to the plane of the bilayer.[5] The P-N dipole lies nearly parallel to the bilayer surface, contributing to the membrane's overall electrostatic profile.

Fig 1. DLPE vs. DMPC Headgroup Characteristics.

Comparative Analysis: DLPE vs. Other Phospholipids

DLPE vs. DMPC (Phosphatidylcholine)

The most common and informative comparison is between a PE and a PC lipid with identical acyl chains, such as Dilauroyl-PE (DLPE) and Dilauroyl-PC (DLPC) or the well-studied Dipalmitoyl-PE (DPPE) and Dipalmitoyl-PC (DPPC).

• Packing and Order: As mentioned, the smaller PE headgroup and its hydrogen bonding lead to tighter packing. Molecular dynamics simulations show that the average area per headgroup for pure DPPE is approximately 0.52 nm², significantly smaller than the 0.65 nm² for pure DPPC.[3] This tighter packing propagates to the hydrophobic core, resulting in more ordered acyl chains for PE lipids compared to their PC counterparts at the same temperature.[3][4]

• Hydration: The dense, hydrogen-bonded network at the surface of a PE-rich bilayer sterically hinders the access of water molecules. Consequently, PE headgroups are less hydrated than PC headgroups.[7][8] This dehydration at the lipid/water interface is a critical factor, and it changes abruptly during phase transitions, such as the lamellar to inverted hexagonal (Lα-HII) transition.[9]

• Phase Behavior: The conical molecular shape of PE lipids (small headgroup, large acyl chain volume) predisposes them to form non-lamellar, inverted phases like the inverted hexagonal (HII) phase, which is crucial for membrane fusion.[10] PC lipids, with their larger headgroup, have a more cylindrical shape and strongly favor the formation of flat lamellar bilayers.

DLPE vs. Anionic Phospholipids (e.g., Phosphatidylserine, Phosphatidylglycerol)

While DLPE is zwitterionic at physiological pH, phospholipids like phosphatidylserine (PS) and phosphatidylglycerol (PG) carry a net negative charge. This fundamental electrostatic difference introduces other dynamic considerations:

• Electrostatic Repulsion: The net negative charge on PS and PG headgroups leads to electrostatic repulsion between adjacent lipids. This repulsion counteracts the tighter packing seen in PE lipids, generally leading to a larger area per lipid.

• Ion Bridging and Hydration Shell: Anionic headgroups strongly interact with cations (e.g., Na⁺, Ca²⁺) in the aqueous phase. These ions can form "bridges" between lipid headgroups, influencing their spacing and dynamics. The hydration shell around these charged headgroups is also significantly different, affecting the interfacial water structure.

Feature	DLPE (Phosphatidylethanolamine)	DMPC (Phosphatidylcholine)	DMPS (Phosphatidylserine)
Headgroup Size	Small	Large, bulky	Intermediate
Net Charge (pH 7.4)	Zwitterionic (0)	Zwitterionic (0)	Anionic (-1)
H-Bonding Donor	Yes (-NH₃⁺)	No	Yes (-NH₃⁺, -COOH)
Typical Area/Lipid	Smaller (~52 Ų)[3]	Larger (~65 Ų)[3]	Intermediate to Large
Headgroup Hydration	Lower[7][8]	Higher	High (influenced by counterions)
Phase Preference	Lamellar, prone to inverted (HII)	Lamellar	Lamellar
Key Dynamic Feature	Inter-lipid H-bond network	High rotational freedom	Electrostatic interactions, ion binding

Note: Area per lipid values are for the dipalmitoyl (DP) versions (DPPE and DPPC) in the liquid crystalline phase and serve as a representative comparison.

Experimental Workflows for Probing Headgroup Dynamics

The insights described above are derived from sophisticated biophysical techniques. Here, we detail the principles and workflows for two of the most powerful methods: Solid-State NMR and Molecular Dynamics simulations.

Solid-State NMR Spectroscopy

Solid-state NMR is a non-invasive technique that provides unparalleled detail on the orientation and dynamics of specific molecular segments within a lipid bilayer. Phosphorus-31 (³¹P) and Deuterium (²H) NMR are the workhorses for studying headgroup dynamics.

Principle of Causality:

• ³¹P NMR: The phosphorus nucleus in the phosphate group has a chemical shift that is highly sensitive to its electronic environment and orientation relative to the external magnetic field. The resulting powder pattern spectrum's width (the Chemical Shift Anisotropy or CSA) is averaged by molecular motion. Changes in the headgroup's motional rate and amplitude (e.g., rotation, wobbling) directly alter the lineshape of the ³¹P spectrum, allowing us to quantify its dynamic behavior.[11]

• ²H NMR: By synthetically replacing protons with deuterium at specific positions in the headgroup (e.g., the α- or β-carbons), we introduce a sensitive local probe. The deuterium nucleus possesses a quadrupole moment, and its interaction with the local electric field gradient gives rise to a characteristic "Pake doublet" spectrum. The separation between the two peaks, known as the quadrupolar splitting (Δνq), is directly proportional to the order parameter (S_CD), which quantifies the motional restriction of the C-²H bond vector.[12][13]

• Sample Preparation (Self-Validating System):

  • Synthesize or procure DLPE specifically deuterated at the desired headgroup position (e.g., DLPE-α-d₂, DLPE-β-d₂). Purity is confirmed by mass spectrometry and thin-layer chromatography.

  • Dissolve the labeled lipid (typically 20-30 mg) in a chloroform/methanol solvent mixture.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the walls of a glass tube. Place the sample under high vacuum for several hours to remove all residual solvent.

  • Hydrate the film with a specific amount of buffer (e.g., D₂O-depleted PBS) to achieve a desired hydration level (typically >50% w/w). This creates multilamellar vesicles (MLVs).

  • The sample is subjected to multiple freeze-thaw cycles to ensure homogeneous hydration, which is critical for obtaining reproducible, high-quality spectra.

  • Carefully transfer the hydrated lipid paste to a 4mm or 5mm zirconia NMR rotor.

• NMR Data Acquisition:

  • Insert the rotor into a solid-state NMR probe equipped with a variable temperature controller.

  • Tune the probe to the ²H Larmor frequency (e.g., 76.8 MHz on an 11.7 T magnet).

  • Set the temperature to the desired value (e.g., above the main phase transition for the liquid-crystalline state). Allow the sample to equilibrate for at least 30 minutes.

  • Acquire the ²H NMR spectrum using a quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire). This sequence is essential for refocusing the rapid signal decay of solids, ensuring the full spectral lineshape is captured. Typical parameters include a 3.5 µs 90° pulse, a 40 µs echo delay (τ), and a recycle delay of 1 second.

  • Accumulate a sufficient number of scans (e.g., 10,000 to 50,000) to achieve a high signal-to-noise ratio.

• Data Analysis:

  • Process the raw data (Free Induction Decay) with a Fourier transform to obtain the frequency-domain spectrum.

  • Measure the quadrupolar splitting (Δνq) from the de-Paked spectrum.

  • Calculate the C-D bond order parameter using the formula: S_CD = (4/3) * (h / e²qQ) * Δνq where (e²qQ/h) is the static quadrupolar coupling constant for a C-D bond (~170 kHz). A higher S_CD value indicates a more ordered, motionally restricted headgroup segment.

Fig 2. Solid-State ²H NMR Experimental Workflow.

Molecular Dynamics (MD) Simulations

MD simulations provide a computational microscope to observe membrane dynamics at an atomistic level, complementing the ensemble-averaged data from NMR.

Principle of Causality: By applying a classical mechanics force field (e.g., CHARMM36, AMBER) that defines the potential energy of the system, MD simulations calculate the trajectory of every atom over time by integrating Newton's equations of motion.[14][15] This allows for the direct observation and quantification of dynamic events like headgroup rotation, hydration layer exchange, and hydrogen bond formation/breakage, which are often inaccessible to direct experimental measurement. The validity of the simulation rests on the accuracy of the force field and sufficient sampling time to capture the motions of interest.[16][17]

• System Construction (Self-Validating System):

  • Use a membrane-building tool (e.g., CHARMM-GUI Membrane Builder).

  • Define the system components: a bilayer of 128 DLPE lipids (64 per leaflet) is a typical starting size.

  • Add a hydrating water layer (e.g., TIP3P water model) ensuring at least 15 Å of water above and below the bilayer to prevent interactions with periodic images. Add counter-ions (e.g., Na⁺, Cl⁻) to neutralize the system and achieve a physiological salt concentration (e.g., 150 mM).

  • The builder outputs the coordinate, topology, and parameter files required for the simulation engine.

• Equilibration:

  • Energy Minimization: Perform a steepest descent energy minimization to remove any unfavorable steric clashes from the initial build.

  • NPT Equilibration (Isothermal-Isobaric Ensemble): This is a multi-step process to bring the system to the target temperature and pressure.

    • Run a short simulation (e.g., 1 ns) with positional restraints on the lipid heavy atoms to allow the water and ions to equilibrate around the fixed headgroups.

    • Gradually release the restraints on the lipids over several subsequent short simulations (e.g., 5-10 ns total) to allow the lipids to relax and the box dimensions (especially the area per lipid) to converge. Successful equilibration is confirmed by monitoring system properties like potential energy, temperature, pressure, and box area until they plateau.

• Production Simulation:

  • Run the simulation without any restraints for a long duration (e.g., 200-500 ns or more) under the NPT ensemble (e.g., at 310 K and 1 bar). Use a Particle Mesh Ewald (PME) algorithm to accurately calculate long-range electrostatic interactions, which is critical for membrane simulations.[16] Save the atomic coordinates (the trajectory) at regular intervals (e.g., every 10 ps).

• Trajectory Analysis:

  • Area per Lipid: Calculate the average xy-dimensions of the simulation box and divide by the number of lipids per leaflet.

  • Order Parameters: Calculate the S_CD parameters for the acyl chains and headgroup segments from the trajectory and compare directly with NMR data.

  • Hydration: Calculate the radial distribution function (RDF) for water molecules around the phosphate and amine groups to quantify the structure of the hydration shell.

  • Hydrogen Bonding: Use geometric criteria (distance and angle) to calculate the number and lifetime of intermolecular hydrogen bonds between PE headgroups.

Fig 3. Molecular Dynamics (MD) Simulation Workflow.

Conclusion

The headgroup of DLPE imparts distinct dynamic and structural properties to lipid bilayers that stand in stark contrast to those of other phospholipid classes, particularly phosphatidylcholines. Its small size and unique ability to form an extensive intermolecular hydrogen-bonding network lead to tighter molecular packing, reduced hydration, and a greater propensity to form non-lamellar structures. These features are not mere molecular curiosities; they are fundamental drivers of membrane behavior that have profound implications for membrane protein function, cell fusion events, and the stability of lipid-based nanoparticles. By employing powerful techniques like solid-state NMR and MD simulations, researchers can continue to unravel the complex interplay between headgroup dynamics and biological function, paving the way for more sophisticated membrane models and advanced therapeutic designs.

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• Cheng, K. H. (1991). Headgroup hydration and motional order of lipids in lamellar liquid crystalline and inverted hexagonal phases of unsaturated phosphatidylethanolamine--a time-resolved fluorescence study. PubMed. Available at: [Link]

• Binder, H., & Gawrisch, K. (2001). Effect of Headgroup on the Physicochemical Properties of Phospholipid Bilayers in Electric Fields: Size Matters. Langmuir. Available at: [Link]

• Seelig, J., & Macdonald, P. M. (1987). Dynamics of phosphate head groups in biomembranes. Comprehensive analysis using phosphorus-31 nuclear magnetic resonance lineshape and relaxation time measurements. PMC. Available at: [Link]

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• Doe, C., et al. (2024). Impact of Lipid Structural Variations on Bilayer Properties: A Coarse-Grained Molecular Dynamics Study. ResearchGate. Available at: [Link]

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• Johnsson, M., et al. (1998). Phase behavior and aggregate structure in mixtures of dioleoylphosphatidylethanolamine and poly(ethylene glycol)-lipids. PubMed. Available at: [Link]

• Fathizadeh, A., & Elber, R. (2020). Interfacial Dynamics in Lipid Membranes: the Effects of Headgroup Structure. DOI. Available at: [Link]

• Li, A., & Tserpes, K. (2015). Molecular dynamics simulations of rupture in lipid bilayers. ResearchGate. Available at: [Link]

• Patra, M., et al. (2003). Molecular Dynamics Simulations of Lipid Bilayers: Major Artifacts Due to Truncating Electrostatic Interactions. Biophysical Journal. Available at: [Link]

• Merz, K. M. Jr. (1997). Molecular dynamics simulations of lipid bilayers. PubMed. Available at: [Link]

• Damodaran, K. V., & Merz, K. M. Jr. (1994). Head group-water interactions in lipid bilayers: a comparison between DMPC- and DLPE-based lipid bilayers. Langmuir. Available at: [Link]

• Blume, A., et al. (1982). Phase equilibria, molecular conformation, and dynamics in phosphatidylcholine/phosphatidylethanolamine bilayers. PubMed. Available at: [Link]

• Roark, E., & Feller, S. E. (2018). Shedding light on the structural properties of lipid bilayers using molecular dynamics simulation: a review study. PMC. Available at: [Link]

• Sachs, J. N., et al. (2004). Experimental validation of molecular dynamics simulations of lipid bilayers: a new approach. Biophysical Journal. Available at: [Link]

• Lv, Z., et al. (2024). MolPlay: coarse grained interactive molecular dynamics of a transmembrane peptide. YouTube. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Molecular Simulation Study of Structural and Dynamic Properties of Mixed DPPC/DPPE Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A model of hydrogen bond formation in phosphatidylethanolamine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 9. Headgroup hydration and motional order of lipids in lamellar liquid crystalline and inverted hexagonal phases of unsaturated phosphatidylethanolamine--a time-resolved fluorescence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phase behavior and aggregate structure in mixtures of dioleoylphosphatidylethanolamine and poly(ethylene glycol)-lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dynamics of phosphate head groups in biomembranes. Comprehensive analysis using phosphorus-31 nuclear magnetic resonance lineshape and relaxation time measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular dynamics and conformation in the gel and liquid-crystalline phases of phosphatidylethanolamine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Phase equilibria, molecular conformation, and dynamics in phosphatidylcholine/phosphatidylethanolamine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular dynamics simulations of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Experimental validation of molecular dynamics simulations of lipid bilayers: a new approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Acyl Chain Order Parameters of 1,2-Dilauroylphosphatidylethanolamine (DLPE)

Executive Summary

1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) represents a critical intersection in lipid biophysics: it combines a short saturated chain (12:0) with a small, hydrogen-bonding headgroup (PE).[1][2][3] This unique structure imparts biophysical properties distinct from its phosphatidylcholine (PC) counterparts.

Key Technical Takeaways:

• Order Parameter (

  ): DLPE exhibits significantly higher acyl chain order than DLPC at physiological temperatures, despite identical chain lengths. This is driven by inter-lipid hydrogen bonding in the PE headgroup.

• Phase Behavior: DLPE possesses a gel-to-liquid crystalline transition temperature (

  ) of ~30.5°C , making it one of the few saturated PE lipids capable of existing in a fluid state near room temperature, unlike DMPE ( C) or DPPE ( C).

• Application: Its intermediate ordering makes DLPE an ideal candidate for tuning membrane fluidity in liposomal drug delivery systems without inducing the extreme rigidity of long-chain saturated lipids.

Biophysical Profile & Mechanism

To understand the order parameters of DLPE, one must first deconstruct the molecular forces governing its packing. The "Order Parameter" (

) quantifies the time-averaged orientation of the C-H bond vector relative to the bilayer normal.

The PE Headgroup Effect

Unlike the bulky trimethylammonium group in PCs, the PE headgroup is small and acts as a hydrogen bond donor (via

) and acceptor (via ).[2][3]

• Mechanism: The ammonium group of one DLPE molecule hydrogen bonds with the phosphate oxygen of a neighbor.

• Result: This creates a "molecular corset," tightening the headgroup packing area (~40-42 Ų/molecule for PE vs. ~60-65 Ų/molecule for PC). This tightness propagates down the acyl chains, restricting trans-gauche isomerization and increasing the order parameter.

Visualization: The PE vs. PC Packing Mechanism

Figure 1: Mechanistic comparison of headgroup effects on acyl chain ordering. The PE headgroup facilitates a hydrogen-bond network that significantly increases chain order compared to PC lipids.

Comparative Analysis: DLPE Performance

This section objectively compares DLPE against its primary alternatives: DLPC (same chain, different head) and DMPE (same head, longer chain).

Table 1: Comparative Biophysical Metrics

Property	DLPE (12:0 PE)	DLPC (12:0 PC)	DMPE (14:0 PE)	DPPC (16:0 PC)
Transition Temp ( )	30.5°C	-1.8°C	49.6°C	41.3°C
Phase at 37°C	Fluid ( )	Fluid ( )	Gel ( )	Gel ( )
Plateau Order ( )	~0.18 - 0.20	~0.12 - 0.14	> 0.40 (Gel state)	> 0.40 (Gel state)
Area per Lipid	~42 Ų	~63 Ų	~41 Ų	~47 Ų (Gel)

Data derived from Marsh, D. Handbook of Lipid Bilayers and standard NMR literature.

Detailed Comparison

1. DLPE vs. DLPC (The Headgroup Factor)

At 37°C, both lipids are in the fluid phase. However, DLPE is significantly more ordered.

• Experimental Observation: In

  H-NMR, the "plateau" region (carbons C2-C6) of DLPE shows a quadrupolar splitting ( ) that corresponds to an order parameter . DLPC, lacking the H-bond network, exhibits .

• Implication: DLPE membranes are less permeable to water and small molecules than DLPC membranes, despite having the same hydrophobic thickness.

2. DLPE vs. DMPE (The Chain Length Factor)[4]

• Thermodynamic State: At 37°C, DLPE is fluid, while DMPE is in a rigid gel phase.

• Order Parameter: DMPE at 37°C exhibits near-maximal ordering (

  ), typical of all-trans chain configurations.

• Normalization: If one compares DLPE at 35°C (

  ) and DMPE at 55°C ( ), their order parameter profiles are remarkably similar. This confirms that chain length primarily shifts the transition temperature ( ), while the headgroup determines the absolute packing density.

Experimental Methodology: Measuring

To rigorously validate the order parameters of DLPE, researchers should utilize Deuterium NMR (

H-NMR) on perdeuterated lipid chains.

Protocol: Solid-State H-NMR of DLPE Bilayers

Objective: Determine the orientational order parameter profile of the sn-1 and sn-2 chains.

• Materials:

  • Synthetic 1,2-dimyristoyl-d54-sn-glycero-3-phosphoethanolamine (perdeuterated DLPE).

  • Buffer: 100 mM NaCl, 10 mM HEPES, pH 7.4 (in deuterium-depleted water).

• Sample Preparation (Multilamellar Vesicles):

  • Dissolve lipid in Chloroform/Methanol (2:1).

  • Evaporate solvent under

    stream; desiccate overnight under high vacuum.

  • Hydrate film with buffer (50 wt% water) above

    (e.g., 45°C).

  • Freeze-thaw cycle (x5) to ensure equilibrium hydration.

• Acquisition:

  • Instrument: 500 MHz NMR spectrometer with a wide-line solid-state probe.

  • Sequence: Quadrupolar Echo Pulse sequence (

    ).

  • Parameters:

    , Recycle delay = 0.5s.

• Data Analysis (The "De-Paking" Step):

  • The raw spectrum is a superposition of Pake doublets.

  • Apply the Depaking algorithm to extract the

    orientation spectrum.

  • Calculate Order Parameter (

    ) using the relation: Where is the static quadrupolar coupling constant.

Computational Validation (MD Simulations)

Experimental NMR data should be cross-referenced with Molecular Dynamics (MD) simulations to resolve atomic-level details, particularly for the sn-2 chain which is difficult to resolve fully by NMR.

Workflow Visualization

Figure 2: Standardized Molecular Dynamics workflow for calculating lipid order parameters.

Recommended Force Fields:

• CHARMM36: Excellent reproduction of surface area per lipid and NMR order parameters for PE lipids.

• Slipids: Highly accurate for saturated chain order profiles.

References

• Marsh, D. (2013). Handbook of Lipid Bilayers, Second Edition. CRC Press.

• Seelig, J., & Seelig, A. (1980). Lipid conformation in model membranes and biological systems.[3][5] Quarterly Reviews of Biophysics, 13(1), 19-61. Link

• Seddon, J. M., et al. (1984). Polymorphism of the crystalline and liquid-crystalline phases of 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 778(3), 481-496. Link

• Klauda, J. B., et al. (2010). Update of the CHARMM all-atom additive force field for lipids: validation on six lipid types. The Journal of Physical Chemistry B, 114(23), 7830-7843. Link

• Vermeer, L. S., et al. (2007). Acyl chain order parameter profiles in phospholipid bilayers: computation from molecular dynamics simulations and comparison with 2H NMR experiments. European Biophysics Journal, 36(8), 919-931.[6] Link

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Examining the Contributions of Lipid Shape and Headgroup Charge on Bilayer Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitoring Phases and Phase Transitions in Phosphatidylethanolamine Monolayers Using Active Interfacial Microrheology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

Permeability studies of DLPE versus DPPC membranes

Executive Summary: The Phase-State Imperative

In drug delivery and membrane biophysics, the choice between 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) and 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) is rarely about headgroup chemistry alone. It is a decision about the thermodynamic state of the membrane at physiological temperature.

This guide moves beyond basic chemical definitions to analyze the functional permeability differences between these two lipids.

• DLPE (12:0 PE): A short-chain lipid with a transition temperature (

  ) near room temperature (~29°C), rendering it fluid and highly permeable at body temperature.

• DPPC (16:0 PC): The "standard" rigid bilayer model with a

  of ~41°C, existing in a tightly packed gel phase at body temperature, offering a robust barrier.

Key Application Insight: If your goal is rapid release or fusogenicity at 37°C, DLPE is the candidate. If your goal is stable retention and barrier integrity, DPPC is the standard.

Physicochemical Profile & Molecular Architecture[1]

To understand permeability, we must first quantify the barrier architecture. The following table synthesizes experimental values for fully hydrated bilayers.

Comparative Lipid Properties[2][3][4][5]

Property	DLPE (12:0 PE)	DPPC (16:0 PC)	Implication for Permeability
Main Transition ( )	~29°C - 30.5°C	41.4°C	At 37°C, DLPE is Fluid ( ) ; DPPC is Gel ( ) .
Headgroup Structure	Phosphoethanolamine (Primary Amine)	Phosphocholine (Quaternary Amine)	PE forms intermolecular H-bonds; PC recruits a large hydration shell.
Molecular Shape	Cone (packing parameter > 1)	Cylindrical (packing parameter ~ 1)	PE induces negative curvature stress, promoting fusion/leakage defects.
Bilayer Thickness ( )	~3.2 nm (Fluid)	~4.0 nm (Gel)	Thinner DLPE membranes allow faster transmembrane diffusion.
Area per Lipid ( )	~0.50 - 0.55 nm²	~0.47 nm² (Gel) / 0.64 nm² (Fluid)	Tighter headgroup packing in PE, but fluid chains in DLPE dominate permeability.

Technical Note: While PE headgroups generally pack tighter than PCs due to intermolecular hydrogen bonding (ammonium-to-phosphate), the chain length effect in DLPE (12 carbons vs 16 in DPPC) overrides this. The short chains reduce the hydrophobic barrier thickness, exponentially increasing permeability to water and small solutes.

Permeability Mechanisms: The "Leakage" Logic

Permeability (

) across a lipid bilayer is governed by the Solubility-Diffusion model: Where is the partition coefficient, is the diffusion coefficient, and is the membrane thickness.

Water & Small Non-Electrolytes[6]

• DLPE (High Permeability): At 37°C, DLPE is in the liquid-crystalline phase. The hydrocarbon chains are disordered, creating "kinks" (gauche rotamers) that generate free volume. Water molecules "hop" through these transient voids.

  • Est.

    (Water): ~40–60 m/s.

• DPPC (Low Permeability): At 37°C, DPPC is in the gel phase. The chains are fully extended (all-trans) and tilted. The lack of free volume creates a solid-like barrier.

  • Est.

    (Water): < 1 m/s (orders of magnitude lower).

Proton ( ) Permeability

This is where the PE headgroup creates a unique anomaly.

• Proton Wire Effect: Unlike PCs, the PE headgroup can participate in a hydrogen-bond network at the interface. While the hydrophobic core usually blocks protons, the PE interface is more conductive to protons laterally.

• Defect-Driven Leakage: DLPE membranes, being thinner and prone to curvature stress (cone shape), exhibit higher rates of transient pore formation, leading to non-specific proton leakage compared to the stable DPPC bilayer.

Visualizing the Barrier Differences

The following diagram illustrates the structural differences driving permeability.

Figure 1: Mechanistic comparison of DPPC (Gel) and DLPE (Fluid) barriers at physiological temperature.

Experimental Protocol: Calcein Leakage Assay

To objectively compare permeability, the Calcein Self-Quenching Assay is the gold standard. It measures the release of a fluorescent dye encapsulated at self-quenching concentrations (>60 mM).

Reagents

• Lipids: DLPE and DPPC (Avanti Polar Lipids).

• Dye: Calcein (high purity).

• Buffer: 10 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4.

• Detergent: Triton X-100 (10% w/v solution).

Step-by-Step Workflow

• Lipid Film Formation:

  • Dissolve 10 mg of lipid (DLPE or DPPC) in chloroform.

  • Evaporate solvent under

    stream; desiccate for 2 hours to remove trace solvent.

• Hydration & Encapsulation:

  • Hydrate film with 1 mL of 70 mM Calcein buffer .

  • Critical: Maintain temperature above

    during hydration (45°C for DLPE, 55°C for DPPC) to ensure proper vesicle formation.

• Sizing (Extrusion):

  • Extrude 11-21 times through 100 nm polycarbonate filters.

  • Result: Large Unilamellar Vesicles (LUVs).

• Purification (Removal of External Dye):

  • Pass LUVs through a Sephadex G-50 spin column equilibrated with iso-osmotic non-fluorescent buffer.

  • Checkpoint: Eluate should be turbid (liposomes) but not fluorescent (dye is quenched inside).

• Leakage Measurement:

  • Dilute liposomes to 0.1 mM lipid in a cuvette.

  • Monitor Fluorescence (

    ) at , .

  • Baseline: Measure for 5-10 mins at 37°C.

  • Lysis: Add 0.1% Triton X-100 to release all dye (Max Fluorescence,

    ).

• Data Calculation:

Experimental Workflow Diagram

Figure 2: Workflow for validating membrane permeability via Calcein release.

Data Interpretation & Troubleshooting

When analyzing your results, you will likely observe the following profiles:

• DPPC Profile: Flat baseline over 60 minutes. <5% leakage.

  • Why? The gel phase prevents passive diffusion of the bulky calcein molecule.

• DLPE Profile: Slow but steady increase in fluorescence, or rapid burst if near

  .

  • Why? The fluid phase and thinner membrane allow transient defects.

• The "Burst" Effect: If you run the DLPE experiment at exactly 29-30°C (the phase transition), you may see maximum permeability. This is due to interfacial mismatch between coexisting gel and fluid domains, which creates leaky grain boundaries.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
High Initial Fluorescence (T=0)	Incomplete removal of free calcein.	Re-run Sephadex column; ensure iso-osmotic buffer.
No Release from DLPE	Temperature too low (<29°C).	Ensure cuvette holder is thermostated to 37°C.
DPPC Leaking Rapidly	Contamination or Oxidation.	Use fresh lipids; check for oxidation (yellowing); avoid chloroform traces.

References

• Avanti Polar Lipids. Phase Transition Temperatures for Glycerophospholipids. [Link]

• Damodaran, K. V., & Merz, K. M. (1994). Head group-water interactions in lipid bilayers: a comparison between DMPC- and DLPE-based lipid bilayers. Biophysical Journal. [Link]

• Deamer, D. W., & Nichols, J. W. (1983).[1] Proton-hydroxide permeability of liposomes.[1][2] Proceedings of the National Academy of Sciences.[3] [Link]

• Bio-Protocol. Liposome Preparation and Determination of Membrane Disturbance by Measuring Calcein Leakage. [Link]

• Olbrich, K., et al. (2000).[4] Water permeability and mechanical strength of polyunsaturated lipid bilayers.[5] Biophysical Journal. [Link]

Sources

• 1. Proton-hydroxide permeability of liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proton/hydroxide conductance and permeability through phospholipid bilayer membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proton permeability of liposomes from natural phospholipid mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural Determinants of Water Permeability through the Lipid Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Water permeability and mechanical strength of polyunsaturated lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]

The Architect of Fusion: A Comparative Study of DLPE and DOPE Fusogenic Properties

Executive Summary

This technical guide provides a rigorous comparative analysis of 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) and 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) .[1] While both share the phosphatidylethanolamine (PE) headgroup, their fusogenic capabilities diverge radically due to acyl chain saturation and length.

The Verdict: DOPE is the industry-standard "helper lipid" for cytosolic delivery because it adopts the inverted hexagonal phase (

) at physiological temperatures. DLPE, conversely, acts as a bilayer stabilizer at 37°C, lacking the geometric frustration required to drive membrane fusion.[1] This guide details the physicochemical mechanisms, experimental validation, and protocols necessary to utilize these lipids effectively.[1]

Physicochemical Profile: The Structural Basis of Fusion

The fusogenicity of a lipid is dictated by its Packing Parameter (

) and its Phase Transition Temperatures .

Molecular Geometry & Packing Parameter

• DOPE (Cone Shape,

  ): The small PE headgroup combined with bulky, unsaturated oleoyl tails (18:[1]1) creates a "cone" shape. This geometry induces negative curvature strain in the bilayer, a prerequisite for fusion.

• DLPE (Cylinder Shape,

  ): The short, saturated lauroyl tails (12:[1]0) occupy less volume, balancing the headgroup area. This results in a cylindrical shape that stabilizes laminar bilayers ( ) rather than disrupting them.

Phase Transition Data

The critical differentiator is the Bilayer-to-Hexagonal Transition Temperature (

) . Fusion occurs readily when the system temperature ( ) is near or above .

Property	DOPE (18:1)	DLPE (12:0)	Impact on Fusogenicity
Molecular Weight	744.03 g/mol	579.75 g/mol	Affects membrane thickness and packing density.
Gel-to-Liquid ( )	-16°C	~29°C	DOPE is fluid at room temp; DLPE is rigid/waxy below 29°C.
Hexagonal Transition ( )	~10°C	> 100°C (Theoretical)	CRITICAL: DOPE forms fusogenic phase at 37°C. DLPE remains a stable bilayer.[1]
Spontaneous Curvature	Negative ( )	Near Zero / Neutral	Negative curvature drives the formation of fusion stalks.

Key Insight: At physiological temperature (37°C), DOPE is well above its

(~10°C), forcing it into the fusogenic phase unless stabilized by a cylindrical lipid (like DOPC).[1] DLPE at 37°C is just above its melting point ( 29°C) but far below its , making it a fluid but stable bilayer that resists fusion.[1]

Mechanistic Visualization: The Stalk-Pore Model

The following diagram illustrates why DOPE promotes fusion while DLPE does not. The "Cone Shape" of DOPE allows the formation of the Fusion Stalk , a high-energy intermediate where the outer leaflets of two membranes merge.

Caption: Mechanistic divergence of DOPE and DLPE based on molecular geometry and phase behavior.

Experimental Validation: Lipid Mixing Assay (FRET)

To empirically verify the fusogenic difference, a FRET-based Lipid Mixing Assay is the gold standard. This assay measures the dilution of fluorescent probes (NBD-PE and Rhodamine-PE) as labeled liposomes fuse with unlabeled ones.

Experimental Design

• Labeled Liposomes (Donors): DOPE/DOTAP or DLPE/DOTAP (containing 1% NBD-PE and 1% Rho-PE).[1]

• Unlabeled Liposomes (Acceptors): Anionic liposomes or Cell Mimics (GUVs).[1]

• Principle: In the donor liposomes, NBD fluorescence is quenched by Rhodamine due to proximity.[1] Upon fusion with acceptors, the probes diffuse, the distance increases, and NBD fluorescence increases (de-quenching).[1]

Protocol: Step-by-Step

• Lipid Film Preparation:

  • Mix lipids in chloroform:

    • Group A (Fusogenic): DOPE : DOTAP (1:1 molar ratio) + 1 mol% NBD-PE + 1 mol% Rho-PE.[1]

    • Group B (Control): DLPE : DOTAP (1:1 molar ratio) + 1 mol% NBD-PE + 1 mol% Rho-PE.[1]

  • Evaporate solvent under nitrogen flow; desiccate for 2 hours to remove trace chloroform.[2]

• Hydration:

  • Hydrate films with HEPES buffer (pH 7.[2]4) to a final concentration of 1 mM lipid.

  • Critical: For DLPE, hydrate >30°C (above

    ). For DOPE, hydrate >20°C.[1]

• Extrusion:

  • Pass suspension through 100 nm polycarbonate filters (11 passes) to form Large Unilamellar Vesicles (LUVs).[2]

• Fusion Assay:

  • Place 100 µL of Labeled LUVs and 900 µL of Unlabeled Acceptor LUVs (1:9 ratio) in a fluorometer cuvette.

  • Excitation: 460 nm (NBD). Emission: 530 nm (NBD).[1]

  • Monitor fluorescence intensity (

    ) at 37°C for 10 minutes.

  • Add 0.1% Triton X-100 at the end to determine maximum de-quenching (

    ).

Expected Results & Data Interpretation

Lipid Formulation	Initial Fluorescence	Fluorescence at 10 min	% Fusion Efficiency	Interpretation
DOPE / DOTAP	Low (Quenched)	High (De-quenched)	~60 - 80%	High fusogenicity driven by phase preference.[1]
DLPE / DOTAP	Low (Quenched)	Low (Stable)	< 5%	Minimal fusion; DLPE stabilizes the bilayer.
DOPC / DOTAP	Low (Quenched)	Low (Stable)	< 10%	Negative Control (Cylindrical lipid).

Workflow Diagram

Caption: Workflow for FRET-based lipid mixing assay to quantify fusion efficiency.

References

• Mok, K. W., & Cullis, P. R. (1997). Structural and fusogenic properties of cationic liposomes in the presence of plasmid DNA.[1] Biophysical Journal, 73(5), 2534–2545.[1] [Link]

• Kolder, A., et al. (2018). Deciphering the Functional Composition of Fusogenic Liposomes.[1] International Journal of Molecular Sciences, 19(2), 346.[1] [Link][1]

• Epand, R. M. (1985). Diacylglycerols, lysolecithin, or hydrocarbons markedly alter the bilayer to hexagonal phase transition temperature of phosphatidylethanolamines.[1] Biochemistry, 24(25), 7092–7095.[1] [Link]

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. liposomes.ca [liposomes.ca]